1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

• CAS: 1209222-50-3

Core Science & Biosynthesis

Molecular Weight and Exact Mass Calculation of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: A Technical Guide for Mass Spectrometry and Structural Validation

Executive Summary

In modern drug discovery and synthetic chemistry, heterocyclic building blocks such as 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3) serve as critical scaffolds for developing kinase inhibitors and novel therapeutics [1]. For analytical scientists, the structural validation of this compound relies heavily on High-Resolution Mass Spectrometry (HRMS). This whitepaper provides an in-depth technical deconstruction of the molecule's mass properties, delineating the critical differences between average molecular weight and monoisotopic exact mass, and establishes a field-proven, self-validating protocol for its analytical characterization.

Chemical Ontology and Structural Deconstruction

The chemical behavior and ionization profile of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol are dictated by its three primary structural motifs:

• The Pyrimidine Core ( C4​H2​N2​ ): An electron-deficient aromatic system that provides structural rigidity and serves as a primary site for protonation during electrospray ionization (ESI).

• The Bromine Substituent at C5: A heavy halogen that imparts a highly distinct isotopic signature. Because bromine exists naturally as two stable isotopes ( 79Br and 81Br ) in a nearly 1:1 ratio, it acts as an endogenous mass tag for structural tracking.

• The Azetidin-3-ol Moiety at C2: A strained, four-membered polar ring that enhances aqueous solubility and provides a secondary site for hydrogen bonding and ionization.

Structural deconstruction and exact mass contribution of the molecule.

Theoretical Calculations: Average Molecular Weight vs. Exact Mass

A common pitfall in analytical workflows is conflating average molecular weight with monoisotopic exact mass.

• Average Molecular Weight (230.06 g/mol ): Calculated using the standard atomic weights of elements, which reflect the weighted average of all naturally occurring isotopes [1]. This value is strictly used for macroscopic laboratory tasks, such as calculating molarity for reagent preparation.

• Monoisotopic Exact Mass (228.985 Da): Calculated using the mass of the most abundant, lowest-mass isotope for each element (e.g., 12C , 1H , 79Br , 14N , 16O ) [2]. In high-resolution mass spectrometry (e.g., Orbitrap or TOF), the instrument resolves individual isotopic peaks. Therefore, the exact mass is the mandatory metric for formula validation via mass defect analysis.

Table 1: Elemental Composition and Exact Mass Contributions

The molecular formula for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is C7​H8​BrN3​O [3]. The table below breaks down the monoisotopic mass calculation using the primary isotopes.

Element	Isotope	Count	Exact Mass per Atom (Da)	Total Contribution (Da)
Carbon	12C	7	12.000000	84.000000
Hydrogen	1H	8	1.007825	8.062600
Bromine	79Br	1	78.918336	78.918336
Nitrogen	14N	3	14.003074	42.009222
Oxygen	16O	1	15.994915	15.994915
Total	228.985073 Da

Mass Spectrometry Workflows: Isotopic Signatures of Brominated Scaffolds

The presence of bromine dictates the mass spectrometry strategy. Bromine's natural isotopic distribution is approximately 50.69% 79Br and 49.31% 81Br . This creates a classic "M and M+2 doublet" of nearly equal intensity in the mass spectrum.

Causality in Experimental Design: When performing Collision-Induced Dissociation (CID) in MS/MS workflows, this isotopic doublet acts as a self-validating diagnostic tool. If a resulting fragment ion retains the doublet, the bromine atom is still attached to that structural fragment. If the fragment appears as a single monoisotopic peak, it indicates that the cleavage occurred at the C-Br bond, resulting in the neutral loss of the bromine radical or HBr.

Table 2: Diagnostic Ions in ESI(+) HRMS

For positive electrospray ionization (ESI+), the molecule is protonated ( +H+ ), adding the exact mass of a proton (1.007276 Da) to the monoisotopic mass.

Ion Species	Formula	Exact Mass (m/z)	Relative Abundance
[M+H]+ (with 79Br )	C7​H979​BrN3​O+	229.992349	~100% (Base Peak)
[M+H]+ (with 81Br )	C7​H981​BrN3​O+	231.990304	~97.3%
Sodium Adduct [M+Na]+	C7​H879​BrN3​ONa+	251.974293	Variable

Experimental Protocol: High-Resolution Mass Spectrometry (HRMS) Validation

To ensure scientific integrity, the following LC-HRMS protocol is designed as a self-validating system. The methodology prevents detector saturation (which skews isotopic ratios) and ensures sub-3 ppm mass accuracy.

Step-by-Step Methodology

• Sample Preparation:

  • Action: Dissolve 1 mg of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in 1 mL of LC-MS grade Methanol to create a 1 mg/mL stock. Dilute to a final working concentration of 1 µg/mL using 50:50 Water:Acetonitrile with 0.1% Formic Acid.

  • Causality: High concentrations (>10 µg/mL) cause space-charge effects in Orbitrap analyzers, leading to mass shifts and distortion of the critical 1:1 79Br/81Br isotopic ratio.

• Chromatographic Separation:

  • Action: Inject 2 µL onto a C18 reverse-phase column (e.g., 2.1 x 50 mm, 1.7 µm). Run a fast gradient from 5% to 95% Acetonitrile (0.1% Formic Acid) over 3 minutes.

  • Causality: The azetidin-3-ol group makes the molecule relatively polar; a low starting organic percentage ensures proper column retention before elution.

• Ionization (ESI+):

  • Action: Set capillary voltage to 3.5 kV, desolvation temperature to 350°C, and sheath gas to 40 arb units.

  • Causality: The basic pyrimidine nitrogens are highly amenable to protonation. Positive ion mode (ESI+) will yield the strongest [M+H]+ signal.

• Data Acquisition:

  • Action: Acquire full scan MS data at a resolution of ≥70,000 (at m/z 200).

  • Causality: High resolution is required to separate the target mass from isobaric background interferences and to accurately measure the mass defect.

• Data Validation:

  • Action: Extract the exact mass chromatogram at m/z 229.9923 with a 5 ppm window. Verify that the peak at m/z 231.9903 co-elutes perfectly and maintains a ~1:0.97 intensity ratio.

Step-by-step High-Resolution Mass Spectrometry (HRMS) validation workflow.

References

• BioChemCalc. "Exact Mass Calculator | Fast & Free." biochemcalc.com. Available at: [Link]

Navigating the Synthesis and Handling of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

The novel heterocyclic compound, 1-(5-bromopyrimidin-2-yl)azetidin-3-ol, represents a promising scaffold in medicinal chemistry and drug development. Its unique structural combination of a reactive azetidine ring and a functionalized bromopyrimidine moiety offers a versatile platform for the synthesis of new chemical entities. However, these same features necessitate a thorough understanding of its material safety properties and the implementation of rigorous handling protocols to ensure laboratory safety and experimental integrity. This guide provides an in-depth analysis of the potential hazards associated with this compound and detailed procedures for its safe handling, storage, and disposal.

Compound Profile and Inherent Reactivity

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol's reactivity is primarily dictated by two key structural features: the strained azetidine ring and the electrophilic bromopyrimidine system.

• Azetidine Ring: The four-membered azetidine ring possesses significant ring strain, making it susceptible to nucleophilic attack and ring-opening reactions.[1] This inherent reactivity is a double-edged sword; while it allows for diverse chemical modifications, it also implies a potential for instability and unwanted polymerization, especially in the presence of strong acids, acid chlorides, and oxidizing agents.[1]

• Bromopyrimidine Moiety: The bromine atom on the pyrimidine ring serves as a useful handle for cross-coupling reactions, a common strategy in drug discovery. However, brominated heterocyclic compounds can be irritants and may possess toxicological properties that require careful management.

Given the absence of a specific, publicly available Material Safety Data Sheet (SDS) for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol at the time of this writing, a conservative approach to handling is paramount. The safety profile should be considered analogous to related compounds for which data is available, such as 1-(5-bromopyridin-2-yl)azetidin-3-ol and other substituted azetidines and bromopyrimidines.[2][3]

Hazard Identification and Classification

Based on the analysis of structurally similar compounds, 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol should be treated as a hazardous substance with the following potential classifications:

Hazard Class	Category	Hazard Statement
Acute Toxicity (Oral, Dermal, Inhalation)	Category 4	H302 + H312 + H332: Harmful if swallowed, in contact with skin or if inhaled.[2][4]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[2]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[2]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation.[3][5]

It is crucial to note that these classifications are inferred and a comprehensive toxicological assessment has not been performed on this specific molecule. Therefore, all handling procedures should reflect a high degree of caution.

Prudent Handling and Engineering Controls

A multi-layered approach to safety, combining engineering controls and personal protective equipment, is essential when working with 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol.

Engineering Controls: The First Line of Defense

All manipulations of this compound, including weighing, transferring, and reactions, must be conducted in a certified chemical fume hood to minimize the risk of inhalation.[1][6] The fume hood provides a contained workspace and ensures that any vapors or dusts are effectively removed from the operator's breathing zone. An eyewash station and safety shower must be readily accessible in the immediate vicinity of the work area.[1][7]

Personal Protective Equipment (PPE): A Non-Negotiable Requirement

The following PPE is mandatory when handling 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol:

• Eye and Face Protection: Chemical safety goggles conforming to EN 166 (EU) or ANSI Z87.1 (US) standards are required at all times.[3][8] A face shield should be worn in addition to goggles when there is a significant risk of splashing.[1]

• Skin Protection: A flame-retardant lab coat should be worn and fully buttoned.[6] Chemical-resistant gloves, such as nitrile gloves, must be worn.[6] It is critical to inspect gloves for any signs of degradation before use and to change them frequently, especially after direct contact with the compound.[3] For prolonged or immersive contact, double-gloving is recommended.[6]

• Respiratory Protection: Under normal conditions of use within a certified fume hood, no additional respiratory protection is necessary.[3] In the event of a large spill or a failure of engineering controls, a NIOSH-approved respirator with an appropriate organic vapor cartridge should be used.[6]

• Footwear: Closed-toe shoes are mandatory in the laboratory.[6]

Caption: Spill Response Decision Workflow.

First Aid Measures

• Inhalation: Remove the individual to fresh air. If breathing is difficult, administer oxygen. If not breathing, give artificial respiration. Seek immediate medical attention. [7][9]* Skin Contact: Immediately wash the affected area with plenty of soap and water for at least 15 minutes while removing contaminated clothing and shoes. Seek medical attention if irritation persists. [10][11]* Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention. [12][11]* Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water. Never give anything by mouth to an unconscious person. Seek immediate medical attention. [10][9]

Waste Disposal

All waste containing 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, including contaminated absorbent materials and disposable PPE, must be collected in a designated, sealed, and clearly labeled "Halogenated Organic Waste" container. [6]Disposal must be carried out in accordance with all applicable federal, state, and local environmental regulations. [6][13]

Conclusion

While 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a compound of significant interest for synthetic and medicinal chemistry, its potential hazards necessitate a proactive and informed approach to safety. By understanding the inherent reactivity of its constituent functional groups, implementing robust engineering controls, consistently using appropriate personal protective equipment, and adhering to strict handling and storage protocols, researchers can safely unlock the synthetic potential of this valuable molecule.

References

• NextSDS. (n.d.). 1-(5-bromopyridin-2-yl)azetidin-3-ol — Chemical Substance Information.
• BenchChem. (2025). Stability and proper storage conditions for aziridine compounds.
• Chemos GmbH&Co.KG. (n.d.). Safety Data Sheet: Azetidine.
• Fisher Scientific. (2024, February 12). SAFETY DATA SHEET - 2-Bromopyrimidine.
• Thermo Fisher Scientific. (2024, February 10). SAFETY DATA SHEET - 2-Amino-5-bromopyrimidine.
• (n.d.). 1-(5-bromopyridin-2-yl)azetidine-3-carboxylic acid — Chemical Substance Information.
• ECHEMI. (n.d.). 2-Bromopyrimidine SDS, 4595-60-2 Safety Data Sheets.
• ChemicalBook. (2026, January 17). Azetidine - Safety Data Sheet.
• Tokyo Chemical Industry. (2025, October 31). SAFETY DATA SHEET - 2-(4-Bromophenyl)pyrimidine.
• BenchChem. (2025). Essential Safety and Operational Guide for Handling 3-Bromopyridine-D4.
• MedChemExpress. (n.d.). Azetidin-3-ol hydrochloride-SDS.
• Fisher Scientific. (2009, September 26). SAFETY DATA SHEET - 5-Bromopyridine-2-carboxaldehyde.
• Thermo Fisher Scientific. (2025, October 16). SAFETY DATA SHEET - 4-(4-Bromophenyl)-2-methylpyrimidine.
• Tokyo Chemical Industry. (2024, December 16). SAFETY DATA SHEET - Azetidine Hydrochloride.
• Fisher Scientific. (2009, June 16). SAFETY DATA SHEET - Azetidine hydrochloride.
• Enamine. (n.d.). safety data sheet - 1. PRODUCT AND COMPANY IDENTIFICATION 2. HAZARDS IDENTIFICATION.
• (2016, December 2). 5 - SAFETY DATA SHEET.
• Sigma-Aldrich. (n.d.). 1-(5-Bromopyrimidin-2-yl)-3-pyrrolidinol.
• (n.d.). 3 - SAFETY DATA SHEET.

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Structural Elucidation of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: A Technical Whitepaper on X-Ray Crystallography and Conformational Analysis

Executive Summary

For researchers and drug development professionals, the accurate 3D structural determination of fragment-based pharmacophores is a critical prerequisite for rational drug design. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3)[1] is a highly versatile bifunctional building block. It combines the potent ditopic [2] with the conformationally restricted, polar vector of an azetidin-3-ol ring[3].

As a Senior Application Scientist, I have structured this guide to move beyond generic procedures. Here, we dissect the causality behind crystallographic methodologies, providing a self-validating workflow for the crystallization, diffraction data collection, and 3D structural refinement of this specific molecular class.

Molecular Anatomy and Crystallographic Significance

Before initiating crystallization, one must understand the physical organic chemistry governing the molecule's solid-state behavior. The crystal packing of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is driven by three competing structural features:

• C-N Bond Conjugation: The lone pair on the azetidine nitrogen delocalizes into the electron-deficient pyrimidine ring. This imparts partial double-bond character to the C-N bond, forcing the azetidine nitrogen into a nearly planar ( sp2 -like) geometry rather than a standard pyramidal ( sp3 ) state.

• Azetidine Puckering: Because the nitrogen is planarized, the inherent ring strain of the four-membered azetidine is relieved via puckering of the C-C-C backbone[4]. Capturing this precise puckering angle via X-ray diffraction is vital for understanding its spatial footprint in a protein binding pocket.

• Halogen Bonding ( σ -Hole Interactions): The bromine atom possesses a region of positive electrostatic potential (the σ -hole) on the distal end of the C-Br bond. This drives highly directional intermolecular interactions (halogen bonding) with Lewis bases, such as the pyrimidine nitrogens or the hydroxyl oxygen of adjacent molecules.

Self-Validating Crystallization Methodology

To obtain diffraction-quality single crystals, we must balance the lipophilicity of the bromopyrimidine with the hydrogen-bonding potential of the hydroxyl group. A binary solvent system utilizing vapor diffusion is the most reliable approach.

Protocol: Vapor Diffusion Crystallization

• Causality: Vapor diffusion creates a slow, thermodynamically controlled supersaturation gradient. By using Ethyl Acetate (EtOAc) as the solvent and Hexane as the antisolvent, the gradual diffusion of Hexane lowers the dielectric constant of the mixture, gently forcing the polar azetidin-3-ol moiety out of solution to initiate nucleation.

Step 1: Solubilization & Filtration

• Dissolve 10 mg of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in 0.5 mL of HPLC-grade EtOAc in a 2-dram inner vial.

• Pass the solution through a 0.22 µm PTFE syringe filter into a clean vial.

• Validation Checkpoint: Shine a laser pointer through the vial. The absence of a Tyndall effect (light scattering) confirms complete dissolution and the removal of amorphous colloidal nucleation sites.

Step 2: Chamber Setup

• Place the open 2-dram inner vial into a 20 mL outer scintillation vial containing 3 mL of Hexane.

• Seal the outer vial tightly with a PTFE-lined cap and store it in a vibration-free environment at 20°C.

• Validation Checkpoint: Monitor the meniscus of the inner vial over 48 hours. A gradual increase in the inner solution volume confirms successful vapor transfer prior to nucleation.

Step 3: Crystal Harvesting

• After 5–10 days, harvest the resulting crystals using a micromount loop and immediately submerge them in Paratone-N oil to prevent solvent loss and lattice degradation.

• Validation Checkpoint: Observe the crystal under a polarized light microscope. Complete extinction of light upon rotating the polarizer 90° confirms the material is a highly ordered single crystal, not a twinned cluster or amorphous precipitate.

Fig 1. Self-validating crystallization workflow for azetidine derivatives.

X-Ray Diffraction Data Collection & Processing

Instrumentation and Causality

For bromine-containing small molecules, data must be collected using a diffractometer equipped with a Molybdenum (Mo) K α X-ray source ( λ=0.71073 Å) [5].

• Causality: Bromine has a high mass attenuation coefficient for Copper (Cu) K α radiation. Using a Cu source would result in severe absorption errors and anomalous dispersion, artificially distorting the electron density map around the halogen. Mo K α easily penetrates the heavy atom, yielding high-resolution data[6].

Protocol: Data Collection & Phase Solution

Step 1: Cryocooling

• Mount the oil-coated crystal on the goniometer head under a steady stream of nitrogen gas at 100 K.

• Causality: Cryocooling minimizes atomic thermal vibrations (reducing thermal displacement parameters) and prevents radiation damage[5].

Step 2: Preliminary Screening

• Collect 10–15 initial frames to determine the unit cell.

• Validation Checkpoint: The internal agreement factor ( Rint​ ) of the preliminary reflections must be <0.05 . If Rint​>0.10 , the crystal is likely twinned or cracked; abort and mount a new crystal.

Step 3: Full Sphere Collection & Integration

• Collect a full sphere of diffraction data using ω and ϕ scans.

• Integrate the raw diffraction images using software such as SADABS to apply empirical absorption corrections[3].

Step 4: Structure Solution and Refinement

• Solve the phase problem using[7].

• Refine the structure using full-matrix least-squares on F2 (SHELXL). All non-hydrogen atoms must be refined anisotropically[3].

Fig 2. Crystallographic data processing and structural refinement pipeline.

Quantitative Data Presentation

Upon successful refinement, the structural parameters of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol will reveal its precise conformational landscape. The table below summarizes the target quantitative metrics and their physical significance based on established crystallographic surveys of halogenated pyrimidines and azetidines[2],[8].

Crystallographic Parameter	Expected Value / Range	Structural Significance
Space Group	P21​/c or P1ˉ	Typical for centrosymmetric packing of small, polar organic fragments.
Final R1​ Factor	<0.05	Validates a high-quality structural model with minimal residual electron density.
C-N Bond Length	1.34−1.37 Å	Shorter than a standard C-N single bond ( 1.47 Å), confirming resonance and partial double-bond character.
Azetidine Puckering Angle	10∘−25∘	Indicates deviation from planarity to relieve torsional strain within the four-membered ring.
Br ⋯ N/O Distance	2.8−3.1 Å	Less than the sum of van der Waals radii ( 3.4 Å), confirming a stabilizing halogen bond.
C-Br ⋯ N/O Angle	160∘−180∘	Highlights the highly directional nature of the interaction targeting the bromine's σ -hole.

References

• International Journal of Pharmaceutical Sciences Title: X Ray Crystallography Source: IJPS Journal URL:[Link][6]

• Acta Crystallographica Section C: Structural Chemistry Title: Ditopic halogen bonding with bipyrimidines and activated pyrimidines Source: IUCr Journals (Nwachukwu et al., 2020) URL:[Link][2]

• Crystal Growth & Design Title: Crystal Structure Survey and Theoretical Analysis of Bifurcated Halogen Bonds Source: American Chemical Society (Michalczyk, 2022) URL:[Link][8]

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Thermodynamic Stability and Storage Protocols for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: A Technical Guide

Target Audience: Research Scientists, Medicinal Chemists, and CMC (Chemistry, Manufacturing, and Controls) Professionals.

Executive Summary

The compound 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3) is a highly versatile bifunctional scaffold widely utilized in the synthesis of kinase inhibitors and central nervous system (CNS) modulators. Structurally, it merges an electron-deficient 5-bromopyrimidine core with a sterically strained, sp³-rich azetidin-3-ol ring. While this architecture provides excellent pharmacokinetic properties in drug design, it introduces specific thermodynamic vulnerabilities. This whitepaper details the mechanistic degradation pathways of this compound and establishes self-validating, empirical protocols for its storage, handling, and quality control.

Structural Thermodynamics & Vulnerability Profiling

To design an effective storage protocol, one must first understand the thermodynamic forces governing the molecule's stability. The compound's reactivity is dictated by two primary structural motifs:

The Azetidin-3-ol Motif (Ring Strain)

The four-membered azetidine ring inherently possesses approximately 25.4 kcal/mol of ring strain . In aliphatic azetidines, this strain makes the ring highly susceptible to nucleophilic attack and acid-mediated ring opening. However, in 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, the azetidine nitrogen is conjugated to the pyrimidine ring. The delocalization of the nitrogen's lone pair into the electron-deficient pyrimidine significantly lowers its pKa. This provides kinetic stability against mild acid-mediated ring opening, but the inherent thermodynamic strain means that elevated temperatures in the presence of nucleophiles (e.g., trace water) can still overcome the activation energy barrier, leading to hydrolytic cleavage.

The 5-Bromopyrimidine Core (Photolytic Sensitivity)

Pyrimidines are naturally electron-deficient. While the 2, 4, and 6 positions are highly activated for nucleophilic aromatic substitution (SNAr), the 5-position is less reactive. However, the carbon-bromine (C-Br) bond at the 5-position is a deliberate synthetic handle for cross-coupling reactions (e.g., Suzuki-Miyaura). This C-Br bond is thermodynamically susceptible to homolytic cleavage upon exposure to ultraviolet (UV) light , generating highly reactive radical species that can trigger polymerization or dehalogenation.

Fig 1: Mechanistic degradation pathways under photolytic and thermohydrolytic stress.

Quantitative Data Summaries

To establish a baseline for quality control, the physicochemical properties and stability matrices are summarized below. Data is aggregated from predictive models and empirical supplier safety data .

Table 1: Physicochemical & Thermodynamic Properties

Property	Value	Causality / Implication for Storage
Molecular Weight	230.06 g/mol	Standard analytical mass for LC-MS verification.
Boiling Point	403.6 ± 55.0 °C (Pred.)	Low volatility; compound is stable against evaporation at room temperature.
Density	1.828 ± 0.06 g/cm³ (Pred.)	High density typical of brominated heterocycles.
pKa (Hydroxyl)	13.38 ± 0.20 (Pred.)	Weakly acidic -OH; avoid strong bases to prevent deprotonation and subsequent side reactions.
Ring Strain Energy	~25.4 kcal/mol	Thermodynamic driver for ring-opening under thermal/hydrolytic stress.

Table 2: Stability Matrix & Storage Guidelines

Environmental Stressor	Primary Degradation Pathway	Preventive Storage Condition
Elevated Temperature (>40°C)	Azetidine ring-opening	Store strictly at 2–8 °C
Ultraviolet (UV) Light	Homolytic C-Br cleavage	Store in Amber/Opaque vials
Moisture / Humidity	Hydrolytic C-N cleavage	Use Desiccant / Ensure tight sealing
Oxidizing Agents	Pyrimidine N-oxidation	Purge headspace with Argon (Ar) or N₂

Empirical Storage Conditions & Quality Control Workflow

Based on the thermodynamic vulnerabilities, the standard operating procedure for storage requires mitigating heat, light, and moisture.

Causality of Storage Choices:

• 2–8 °C Temperature: Lowers the ambient kinetic energy below the activation energy required for the hydrolytic opening of the strained 25.4 kcal/mol azetidine ring.

• Argon Purging: The compound is mildly hygroscopic. Argon is heavier than air and effectively displaces both oxygen (preventing N-oxidation) and ambient moisture (preventing hydrolysis).

• Amber Vials: Filters out UV wavelengths (<400 nm) that possess sufficient energy to homolytically cleave the C-Br bond.

Fig 2: Standardized workflow for the handling, storage, and quality control monitoring.

Experimental Methodologies: Self-Validating Protocols

To ensure trustworthiness, the following protocols are designed as self-validating systems , meaning they include internal controls and System Suitability Testing (SST) to confirm the assay is functioning correctly before data is accepted.

Protocol 1: Forced Degradation Study (Thermal & Photolytic)

Objective: To empirically determine the degradation kinetics and identify primary degradants.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0 mg/mL stock solution of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in HPLC-grade Acetonitrile/Water (50:50).

• Aliquoting & Stress Application:

  • Test Vial A (Thermal Stress): Incubate at 60 °C in a dark heat block for 48 hours.

  • Test Vial B (Photolytic Stress): Expose to a Xenon arc lamp (simulating direct sunlight) at 25 °C for 48 hours in a clear glass vial.

  • Control Vial C (Self-Validation): Wrap tightly in aluminum foil and store at -20 °C for 48 hours. (Causality: This ensures that any degradation observed in Vials A and B is strictly due to the applied stress, not the solvent system).

• Quenching: After 48 hours, immediately transfer all vials to an ice bath to arrest kinetic degradation.

• Analysis: Inject 5 µL of each sample into an LC-MS system.

• Validation Criteria: The Control Vial C must show ≥99.5% purity relative to Time 0. If Control C shows degradation, the solvent system is contaminated, and the experiment must be invalidated.

Protocol 2: Long-Term Stability Monitoring (HPLC-UV)

Objective: Routine Quality Control (QC) to verify compound integrity during long-term 2-8 °C storage.

Step-by-Step Methodology:

• System Suitability Test (SST): Before analyzing the stored batch, inject a known reference standard of the compound spiked with 1% of a known degradant (e.g., 5-bromopyrimidin-2-amine).

  • Causality: This proves the HPLC column can successfully resolve the intact molecule from its potential ring-opened byproducts. Resolution ( Rs​ ) must be > 2.0.

• Mobile Phase Selection: Use 0.1% Formic Acid in Water (Mobile Phase A) and 0.1% Formic Acid in Acetonitrile (Mobile Phase B).

  • Causality: The slightly acidic mobile phase ensures consistent ionization for MS detection while suppressing silanol interactions on the C18 column, preventing peak tailing.

• Sample Extraction: Quickly remove the amber vial from 2-8 °C storage. Allow it to equilibrate to room temperature for 15 minutes before opening.

  • Causality: Opening a cold vial immediately causes ambient humidity to condense inside the vial, introducing water that will drive hydrolytic degradation.

• Purging & Return: After withdrawing the required mass, immediately purge the vial headspace with Argon for 10 seconds, seal tightly, and return to 2-8 °C.

References

• Recent Advances in the Synthesis and Reactivity of Azetidines: Strain-Driven Character of the Four-Membered Heterocycle. RSC Advances. Available at:[Link]

Pharmacophore Modeling and Lead Optimization Using 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol Derivatives

Executive Summary: The Structural Rationale

In modern medicinal chemistry, the pursuit of novel chemical space often relies on the strategic assembly of privileged building blocks. One such highly versatile scaffold is 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3). This fragment represents a masterclass in rational drug design, combining three distinct functional modules:

• The Pyrimidine Core : A ubiquitous heteroaromatic system that frequently acts as a bidentate hydrogen-bond acceptor, making it a premier motif for anchoring into the ATP-binding hinge region of kinases[1] or targeting mutant GTPases like KRAS G12D[2].

• The Azetidin-3-ol Motif : A conformationally restricted, sp3 -rich bioisostere. Unlike highly flexible acyclic chains or bulky piperidine rings, the four-membered azetidine ring restricts the conformational space of the hydroxyl group. This pre-organization reduces the entropic penalty upon target binding[3]. Furthermore, incorporating the azetidine nitrogen lowers the overall lipophilicity (logD) and improves aqueous solubility, a critical factor for oral bioavailability[4].

• The 5-Bromo Substituent : A synthetic vector that acts as a handle for late-stage diversification. The bromine atom is perfectly positioned to project into solvent-exposed channels or deep hydrophobic pockets, allowing for rapid structure-activity relationship (SAR) exploration via palladium-catalyzed cross-coupling reactions[1].

This whitepaper provides an in-depth technical guide on how to computationally model, synthesize, and experimentally validate pharmacophores based on this privileged scaffold.

Pharmacophore Modeling Workflow

When designing a pharmacophore model around the 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol core, causality must drive feature assignment. We do not merely map atoms; we map the thermodynamic drivers of binding.

Conformational Dynamics of the Azetidine Ring

Before assigning pharmacophore features, one must understand the puckering dynamics of the azetidine ring. The ring rapidly interconverts between a planar transition state and two puckered conformations (butterfly-like folds). The hydroxyl group at the 3-position will adopt either a pseudo-axial or pseudo-equatorial orientation. Computational sampling must account for these states, as the exact trajectory of the oxygen lone pairs determines its efficacy as a hydrogen-bond donor (HBD) or acceptor (HBA).

Feature Assignment

A robust 3D pharmacophore model for this scaffold typically includes:

• Aromatic Ring (AR) / Hydrophobic (H) : Centered on the pyrimidine ring.

• Hydrogen Bond Acceptors (HBA) : The N1 and N3 nitrogens of the pyrimidine.

• Hydrogen Bond Donor/Acceptor (HBD/HBA) : The hydroxyl group on the azetidine. The restricted geometry provides a highly directional exit vector.

• Customizable Hydrophobic Vector (HV) : Originating from the C5 position (the site of the bromine atom), projecting outward to represent the space that will be filled by subsequent cross-coupling partners (e.g., aryl or heteroaryl groups).

Fig 1: Step-by-step computational workflow for azetidine-pyrimidine pharmacophore modeling.

Physicochemical Profiling: The "Azetidine Advantage"

Why choose an azetidin-3-ol over a standard piperidin-4-ol or an acyclic linker? The causality lies in the balance of molecular weight (MW), polar surface area (PSA), and lipophilicity (logD). The table below summarizes the theoretical physicochemical advantages of utilizing the azetidine scaffold in hit-to-lead optimization[3].

Table 1: Comparative Physicochemical Properties of Saturated Heterocyclic Appendages

Scaffold Appendage (R-group)	Relative MW	Relative logD (pH 7.4)	Conformational Entropy Penalty	H-Bond Vector Precision
Azetidin-3-ol	Lowest	Low	Low (Rigidified)	High (Restricted trajectory)
Pyrrolidin-3-ol	Medium	Medium	Medium	Medium
Piperidin-4-ol	High	High	High (Chair flips)	Low (Highly flexible)
Acyclic Amine-Alcohol	Medium	High	Very High	Very Low

Data synthesis based on standard medicinal chemistry principles for sp3 -enrichment and ring-size reduction.

Experimental Validation Protocols

To ensure scientific integrity, computational models must be validated through rigorous, self-validating experimental systems. Below are the standard operating procedures for late-stage diversification and biophysical binding validation.

Protocol 1: Late-Stage Diversification via Suzuki-Miyaura Cross-Coupling

The 5-bromo position of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is primed for palladium-catalyzed cross-coupling to explore the hydrophobic vector (HV) identified in the pharmacophore model[1].

Step-by-Step Methodology:

• Preparation : In a flame-dried Schlenk tube under an argon atmosphere, combine 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 eq) and the desired aryl/heteroaryl boronic acid (1.2 eq).

• Catalyst & Base Addition : Add Pd(dppf)Cl2​ (0.05 eq) as the catalyst and Potassium Carbonate ( K2​CO3​ , 3.0 eq) as the base. The choice of a bidentate ligand like dppf prevents catalyst deactivation and promotes reductive elimination.

• Solvent System : Suspend the mixture in a degassed solvent system of 1,4-Dioxane/Water (4:1 v/v). The water is crucial for the activation of the boronic acid to the reactive boronate species.

• Reaction : Heat the mixture to 90°C for 4–8 hours. Monitor conversion via LC-MS.

• Workup & Purification : Cool to room temperature, dilute with EtOAc, and wash with brine. Dry the organic layer over Na2​SO4​ , concentrate, and purify via reverse-phase preparative HPLC to isolate the diversified target compound.

Protocol 2: Surface Plasmon Resonance (SPR) Binding Kinetics

To validate the pharmacophore model's prediction of reduced entropic penalty, SPR is used to measure the association ( kon​ ) and dissociation ( koff​ ) rates, calculating the exact binding affinity ( KD​ ).

Step-by-Step Methodology:

• Sensor Chip Preparation : Immobilize the target protein (e.g., a kinase domain) onto a CM5 sensor chip via standard amine coupling (EDC/NHS activation) to a level of ~3000 Response Units (RU).

• Self-Validating Control : Always run a known reference inhibitor (e.g., a standard hinge-binder) in flow cell 1 to validate the active fraction of the immobilized protein.

• Analyte Preparation : Prepare a 2-fold dilution series of the synthesized azetidine-pyrimidine derivative in running buffer (e.g., HBS-EP+ with 1% DMSO).

• Injection : Inject the analyte series over the functionalized and reference flow cells at a flow rate of 30 µL/min for 120 seconds (association phase), followed by a 300-second buffer wash (dissociation phase).

• Data Analysis : Double-reference the sensograms (subtracting reference flow cell and blank injections) and fit the data to a 1:1 Langmuir binding model to extract kon​ , koff​ , and KD​ .

Fig 2: Synthetic diversification and biophysical validation pipeline for azetidine derivatives.

Conclusion

The integration of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol into pharmacophore modeling represents a highly rational approach to modern drug discovery. By leveraging the geometric restriction of the azetidine ring to lock the hydroxyl hydrogen-bond vector, and utilizing the 5-bromopyrimidine core as a dual-purpose hinge-binder and synthetic handle, researchers can efficiently navigate complex chemical space. Adhering to the computational and experimental protocols outlined above ensures that hit-to-lead campaigns are driven by thermodynamic causality and rigorous biophysical validation.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2021041671A1 - Kras g12d inhibitors - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Protocols & Analytical Methods

Application Note: Scalable Synthesis and Characterization of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Introduction & Strategic Context

The compound 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a highly versatile bifunctional building block frequently utilized in modern medicinal chemistry. Its structural motif—a rigid, functionalized pyrimidine linked to a polar, hydrogen-bond-donating azetidine ring—makes it an ideal intermediate for synthesizing complex active pharmaceutical ingredients (APIs). Notably, this intermediate is a critical precursor in the development of hematopoietic progenitor kinase 1 (HPK1) inhibitors for immuno-oncology[1] and G-protein-coupled receptor 119 (GPR119) modulators for metabolic disorders[2].

This protocol details a highly efficient, regioselective Nucleophilic Aromatic Substitution (SNAr) route designed for high yield, scalability, and straightforward isolation without the strict necessity for chromatographic purification.

Reaction Design & Causality

To ensure a self-validating and robust protocol, every reagent and condition has been selected based on fundamental mechanistic principles:

• Regioselectivity (The Electrophile): 5-Bromo-2-chloropyrimidine possesses two halogens. However, the chlorine at the C2 position is highly activated toward nucleophilic attack due to the strong electron-withdrawing effect of the adjacent pyrimidine nitrogen atoms. The bromine at C5 remains unreactive under these SNAr conditions, preserving it for downstream cross-coupling reactions (e.g., Suzuki-Miyaura coupling)[1].

• The Nucleophile: Azetidin-3-ol is typically supplied as a hydrochloride salt to prevent degradation and polymerization. It acts as a potent nitrogen-based nucleophile once liberated.

• Acid Scavenger (Base): N,N-Diisopropylethylamine (DIPEA) is selected over inorganic bases (like K2CO3) because its steric bulk prevents it from acting as a competing nucleophile, while its high solubility in organic solvents ensures a homogenous reaction mixture, driving the reaction to completion[2].

• Solvent Selection: Dimethyl sulfoxide (DMSO) is utilized as a polar aprotic solvent. It significantly accelerates the SNAr reaction by stabilizing the charge-separated Meisenheimer complex transition state.

Logical flow of the SNAr reaction generating the target compound.

Quantitative Reagent Data

The following table outlines the stoichiometric requirements for a standard 10 mmol scale synthesis.

Reagent	MW ( g/mol )	Equivalents	Amount (mmol)	Mass / Volume
5-Bromo-2-chloropyrimidine	193.43	1.0	10.0	1.93 g
Azetidin-3-ol Hydrochloride	109.55	1.1	11.0	1.20 g
N,N-Diisopropylethylamine (DIPEA)	129.24	3.0	30.0	5.22 mL
Dimethyl Sulfoxide (DMSO)	78.13	Solvent	-	20.0 mL

Experimental Workflow & Protocol

The following methodology is designed for execution in a professional laboratory setting under a fume hood.

Step-by-step experimental workflow for synthesis and isolation.

Step-by-Step Procedure:

• Preparation: To a clean, oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromo-2-chloropyrimidine (1.93 g, 10.0 mmol) and Azetidin-3-ol hydrochloride (1.20 g, 11.0 mmol).

• Solvation & Base Addition: Suspend the solid reagents in anhydrous DMSO (20.0 mL). While stirring at room temperature, add DIPEA (5.22 mL, 30.0 mmol) dropwise over 5 minutes. Causality Note: Slow addition prevents localized heating from the exothermic neutralization of the hydrochloride salt.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 60 °C using an oil bath or heating block. Maintain stirring at this temperature for 12 to 16 hours[2].

• Reaction Monitoring (Self-Validation): Monitor the reaction progress via TLC (Ethyl Acetate:Hexanes, 1:1) or LC-MS. The reaction is deemed complete when the electrophile spot is fully consumed.

• Quenching & Extraction: Cool the mixture to ambient temperature. Pour the crude mixture slowly into rapidly stirring distilled water (80 mL). Extract the resulting aqueous suspension with Ethyl Acetate (2 × 100 mL).

• Washing: Combine the organic layers and wash extensively with distilled water (3 × 100 mL) followed by brine (50 mL). Causality Note: Extensive water washing is critical to partition the DMSO and DIPEA·HCl salts into the aqueous phase, preventing contamination of the final product.

• Drying & Concentration: Dry the organic layer over anhydrous sodium sulfate (Na2SO4), filter, and concentrate under reduced pressure using a rotary evaporator.

• Purification: The resulting residue can typically be crystallized directly from a minimal amount of cold Ethyl Acetate (~10 mL) to yield the pure title compound as an off-white solid[2]. If impurities persist, purify via flash column chromatography (Silica gel, 0-10% MeOH in DCM).

Analytical Characterization

To validate the integrity of the synthesized batch, compare the isolated material against the following expected analytical benchmarks:

Analytical Method	Expected Result / Signal Assignment
LC-MS (ESI+)	m/z [M+H]+ = 230.0 and 232.0. (Exhibits a characteristic 1:1 isotopic doublet confirming the presence of one bromine atom).
1H NMR (400 MHz, DMSO-d6)	δ 8.45 (s, 2H, pyrimidine C4-H, C6-H)δ 5.75 (d, J = 6.5 Hz, 1H, -OH)δ 4.60 (m, 1H, azetidine CH-O)δ 4.20 (t, J = 8.0 Hz, 2H, azetidine CH2)δ 3.80 (dd, J = 8.0, 4.5 Hz, 2H, azetidine CH2)

References

• Title: WO2019238067A1 - Pyrrolo [2, 3-b] pyridines or pyrrolo [2, 3-b] pyrazines as hpk1 inhibitor and the use thereof Source: Google Patents URL
• Title: US10392366B2 - Azetidine compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders Source: Google Patents URL

Sources

• 1. WO2019238067A1 - Pyrrolo [2, 3-b] pyridines or pyrrolo [2, 3-b] pyrazines as hpk1 inhibitor and the use thereof - Google Patents [patents.google.com]
• 2. US10392366B2 - Azetidine compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders - Google Patents [patents.google.com]

Application Note: Suzuki-Miyaura Cross-Coupling Protocols Utilizing 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Introduction & Strategic Utility

In modern drug discovery, the incorporation of rigid, sp³-rich polar surface area (PSA) vectors is a highly validated strategy for optimizing pharmacokinetic profiles, specifically for lowering LogP and increasing aqueous solubility. The building block 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3) serves as an exceptional electrophilic partner for introducing the 2-(3-hydroxyazetidin-1-yl)pyrimidin-5-yl moiety into complex molecular architectures.

This application note provides a comprehensive, self-validating methodology for the Suzuki-Miyaura cross-coupling of this specific heteroaryl bromide. By analyzing the electronic and steric demands of the pyrimidine core and the unprotected azetidin-3-ol ring, we establish a robust protocol that maximizes yield while suppressing common side reactions.

Mechanistic Causality & Substrate Electronics

To achieve a self-validating experimental system, one must understand the causality behind the catalytic cycle as it applies to this specific substrate.

• Oxidative Addition (Rate-Determining Step): The 5-bromopyrimidine core is highly electron-deficient. The two electronegative nitrogen atoms in the pyrimidine ring withdraw electron density from the C5–Br bond, significantly lowering its Lowest Unoccupied Molecular Orbital (LUMO). This electronic activation facilitates exceptionally rapid oxidative addition by the Pd(0) catalyst[1], making the lability of the bromine atom highly advantageous for cross-coupling[2].

• Transmetalation & Base Selection: Transmetalation requires the activation of the organoboron reagent into a nucleophilic boronate complex via a base. However, 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol possesses a free secondary alcohol (pKa ~14–15). Utilizing overly harsh bases (e.g., NaOtBu, KOtBu) can lead to alkoxide formation, which may coordinate to the palladium center (poisoning the catalyst) or induce unwanted side reactions. Therefore, mild inorganic bases like K3​PO4​ or Na2​CO3​ are mandatory to ensure the alcohol remains protonated while still effectively activating the boronic acid[3].

• Reductive Elimination: To prevent the catalyst from resting in off-cycle Pd(II) states, sterically demanding dialkylbiaryl phosphine ligands (such as XPhos or SPhos) are employed. These ligands accelerate reductive elimination by forcing the coupled fragments together through steric crowding[3].

Caption: Catalytic cycle of the Suzuki-Miyaura coupling tailored to 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol.

Reaction Optimization Data

The following tables summarize quantitative optimization data for coupling 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol with a standard electron-neutral aryl boronic acid.

Table 1: Catalyst and Ligand Matrix

Conditions: 1.0 equiv Bromide, 1.2 equiv Phenylboronic acid, 3.0 equiv K3​PO4​ , Dioxane/H₂O (4:1), 80 °C, 4 hours.

Catalyst System (5 mol%)	Ligand Class	Conversion (%)	Impurity Profile (Protodehalogenation)
Pd(PPh₃)₄	Triarylphosphine	45%	High (~15%)
Pd(dppf)Cl₂·CH₂Cl₂	Bidentate Phosphine	82%	Moderate (~5%)
XPhos Pd G2	Dialkylbiaryl Phosphine	>99%	Trace (<1%)

Insight: First-generation catalysts like Pd(PPh₃)₄ struggle with heteroaryl substrates due to slower reductive elimination and susceptibility to oxidation. XPhos Pd G2 provides near-quantitative yields, as the bulky Buchwald ligand is specifically privileged for heteroaryl cross-couplings[3].

Table 2: Base and Solvent System Selection

Conditions: 1.0 equiv Bromide, 1.2 equiv Phenylboronic acid, 5 mol% XPhos Pd G2, 80 °C, 4 hours.

Base (3.0 equiv)	Solvent System (Ratio)	Isolated Yield	Observation
Cs2​CO3​	DMF / H₂O (9:1)	71%	Difficult aqueous workup due to DMF.
Na2​CO3​	Toluene / EtOH / H₂O (2:1:1)	88%	Good biphasic system; slight solubility issue for azetidine.
K3​PO4​	1,4-Dioxane / H₂O (4:1)	94%	Optimal homogeneity; excellent solubility for all species.

Insight: Aqueous conditions are highly effective for Suzuki-Miyaura couplings involving polar functional groups[4]. The Dioxane/H₂O mixture perfectly balances the solubility of the lipophilic boronic acid and the highly polar azetidin-3-ol moiety.

Standard Operating Protocol (SOP)

Reagents & Equipment Preparation

• Substrate: 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 mmol, 230 mg)

• Nucleophile: Aryl/Heteroaryl Boronic Acid (1.2 mmol)

• Catalyst: XPhos Pd G2 (0.05 mmol, 39 mg, 5 mol%)

• Base: Potassium phosphate tribasic ( K3​PO4​ ) (3.0 mmol, 636 mg)

• Solvent: 1,4-Dioxane (4.0 mL) and Deionized Water (1.0 mL)

Step-by-Step Methodology

• Charge the Reactor: To an oven-dried 20 mL Schlenk tube or microwave vial equipped with a magnetic stir bar, add 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, the boronic acid, K3​PO4​ , and XPhos Pd G2.

• Atmospheric Exchange (Critical): Seal the vessel with a septum. Evacuate the vessel under high vacuum for 2 minutes, then backfill with dry Nitrogen or Argon. Repeat this cycle three times to ensure a strictly oxygen-free environment.

• Solvent Addition: Syringe in 4.0 mL of anhydrous 1,4-Dioxane and 1.0 mL of degassed deionized water. (Degas the solvents prior to addition by sparging with N2​ for 15 minutes).

• Reaction Execution: Place the vessel in a pre-heated oil bath or heating block at 80 °C. Stir vigorously (800–1000 rpm) to ensure adequate mixing of the biphasic system.

• Self-Validation Checkpoint: After 30 minutes, the reaction mixture should transition from a pale yellow suspension to a dark, homogeneous amber/brown solution. Analyze a 10 µL aliquot via LC-MS.

  • Success: Disappearance of the starting material mass ( [M+H]+ 230/232) and appearance of the product mass.

  • Failure: If a mass of 152 ( [M−Br+H]+ ) is dominant, protodehalogenation is occurring. This indicates poor degassing or wet solvent quenching the Pd-aryl intermediate.

• Workup Strategy for Polar Products: Cool the reaction to room temperature. Because the product contains a highly polar azetidin-3-ol group, do not extract with hexanes. Dilute the mixture with 10 mL of half-saturated aqueous NaCl (brine) and extract with 2-Methyltetrahydrofuran (2-MeTHF) or Ethyl Acetate (3 × 15 mL).

• Purification: Dry the combined organic layers over anhydrous Na2​SO4​ , filter, and concentrate in vacuo. Purify via silica gel flash chromatography using a gradient of Dichloromethane to Methanol (0% to 10% MeOH) due to the basicity and polarity of the pyrimidine-azetidine system.

Caption: Experimental workflow emphasizing critical atmosphere control and specialized polar workup.

References

• Almond-Thynne, J., Blakemore, D. C., Pryde, D. C., & Spivey, A. C. (2017). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Chemical Science, 8(1), 40-62.[Link]

• Ningbo Inno Pharmchem Co., Ltd. (n.d.). Leveraging 5-Bromopyrimidine in Suzuki-Miyaura Coupling Reactions. Technical Articles.[Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research, 41(11), 1461–1473.[Link]

• Casalnuovo, A. L., et al. / RSC Organic Chemistry Frontiers (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Organic Chemistry Frontiers.[Link]

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• 1. Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 2. nbinno.com [nbinno.com]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals - Organic Chemistry Frontiers (RSC Publishing) DOI:10.1039/D1QO00919B [pubs.rsc.org]

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol as a building block in drug discovery

Application Note: 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in High- Fsp3​ Drug Discovery

Executive Summary

In modern medicinal chemistry, the transition from planar, sp2-hybridized molecules to three-dimensional, sp3-rich architectures is a critical strategy for improving the clinical success rates of drug candidates. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3)[1] has emerged as a privileged, bifunctional building block that directly addresses this need. By fusing a pyrimidine core—a ubiquitous pharmacophore in kinase inhibitor design[2]—with a highly polar, conformationally restricted azetidine ring, this intermediate allows drug development professionals to rapidly access complex, lead-like chemical space.

This technical guide provides an authoritative overview of the physicochemical rationale behind this scaffold, alongside self-validating synthetic protocols for its integration into drug discovery pipelines.

Strategic Rationale & Physicochemical Profiling

The architectural design of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol offers three distinct vectors for pharmacological optimization:

• The Pyrimidine Scaffold (Target Affinity): Pyrimidines are isoelectronic with purines, making them exceptional ATP-competitive inhibitors. They frequently act as the primary hydrogen-bond acceptors in the hinge region of kinase targets[2].

• The Azetidin-3-ol Motif (Escape from Flatland): The incorporation of the azetidine ring significantly enhances the fraction of sp3-hybridized carbons ( Fsp3​ )[3]. Higher Fsp3​ values correlate strongly with improved aqueous solubility, reduced CYP450 inhibition, and lower off-target promiscuity[3][4]. Furthermore, the azetidine acts as a compact bioisostere for larger heterocycles like piperidine, while the 3-hydroxyl group provides a critical vector for solvent-network interactions[4].

• The 5-Bromo Handle (Synthetic Versatility): The bromine atom on the electron-deficient pyrimidine ring is perfectly primed for transition-metal-catalyzed cross-coupling, enabling rapid late-stage diversification[1].

Quantitative Data: Physicochemical Impact of Azetidine Substitution

To illustrate the structural advantage of this building block, the table below compares a standard planar pyrimidine with our target scaffold.

Property	5-Bromo-2-methylpyrimidine	1-(5-Bromopyrimidin-2-yl)azetidin-3-ol	Impact on Drug Design
Molecular Weight	173.01 g/mol	230.06 g/mol	Maintains low MW, preserving ligand efficiency.
Fsp3​ Fraction	0.20	0.43	>100% increase; enhances 3D character and solubility.
TPSA (Ų)	25.8	49.5	Increased polarity; prevents excessive lipophilicity.
H-Bond Donors	0	1	Enables new interactions with solvent or target proteins.
H-Bond Acceptors	2	4	Expands the binding pharmacophore.

Logical Workflows & Visualizations

The following diagrams illustrate the synthetic divergence and the pharmacological logic of the 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol scaffold.

Synthetic divergence of the bromopyrimidine building block via Pd-catalysis.

Pharmacological and physicochemical rationale of the scaffold's structural motifs.

Validated Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems . They include explicit mechanistic reasoning (causality) and in-process controls to verify success at each step.

Protocol A: Suzuki-Miyaura Cross-Coupling (C-C Bond Formation)

This protocol details the coupling of the 5-bromo position with an aryl boronic acid to generate an extended kinase inhibitor scaffold.

Mechanistic Causality: Electron-deficient pyrimidines are highly susceptible to protodehalogenation (loss of the bromine atom without coupling). To prevent this, Pd(dppf)Cl₂ is selected as the catalyst. The bidentate dppf ligand enforces a cis-geometry on the palladium center, which drastically accelerates the reductive elimination step, outcompeting off-target degradation pathways.

Materials:

• 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 equiv, 1.0 mmol, 230 mg)

• Arylboronic Acid (e.g., Phenylboronic acid) (1.2 equiv, 1.2 mmol)

• Pd(dppf)Cl₂·CH₂Cl₂ (0.05 equiv, 0.05 mmol)

• K₂CO₃ (2.0 equiv, 2.0 mmol)

• 1,4-Dioxane / H₂O (4:1 v/v, 10 mL), degassed.

Step-by-Step Methodology:

• Preparation: Charge a 25 mL Schlenk flask with the bromopyrimidine, arylboronic acid, and K₂CO₃.

• Degassing: Add the 1,4-Dioxane/H₂O mixture. Sparge the solution with Argon for 10 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the degradation of the Pd(0) active species.

• Catalyst Addition: Add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of Argon. Seal the flask and heat to 90 °C.

• Self-Validation (In-Process Control): After 4 hours, withdraw a 10 µL aliquot, dilute in MeCN, and analyze via LC-MS.

  • Validation Check: The characteristic isotopic doublet of the starting material (m/z 230/232, 1:1 ratio) should be entirely absent. If >5% starting material remains, spike with an additional 0.02 equiv of catalyst and heat for 2 more hours.

• Workup: Cool to room temperature, dilute with EtOAc (20 mL), and wash with brine (2 × 10 mL). Dry the organic layer over Na₂SO₄, concentrate, and purify via silica gel chromatography (DCM/MeOH gradient) to yield the coupled product.

Protocol B: O-Alkylation of the Azetidin-3-ol (Late-Stage Functionalization)

This protocol modifies the hydroxyl group to tune the lipophilicity or introduce a linker for PROTAC/ADC development.

Mechanistic Causality: The secondary alcohol on the strained azetidine ring has a relatively high pKa (~14-15). Complete deprotonation requires a strong, non-nucleophilic base like Sodium Hydride (NaH). Anhydrous DMF is chosen as the solvent because its high dielectric constant effectively solvates the sodium cation, leaving a "naked," highly nucleophilic alkoxide ready for an S_N2 attack.

Materials:

• Coupled Pyrimidine-Azetidin-3-ol intermediate (1.0 equiv, 0.5 mmol)

• NaH (60% dispersion in mineral oil) (1.5 equiv, 0.75 mmol)

• Alkyl Halide (e.g., Methyl Iodide) (1.2 equiv, 0.6 mmol)

• Anhydrous DMF (5 mL)

Step-by-Step Methodology:

• Deprotonation: Dissolve the intermediate in anhydrous DMF in an oven-dried flask under Argon. Cool to 0 °C using an ice bath.

• Base Addition: Add NaH portion-wise. Observation: Effervescence (H₂ gas evolution) will occur. Stir at 0 °C for 30 minutes to ensure complete alkoxide formation.

• Alkylation: Add the alkyl halide dropwise. Remove the ice bath and allow the reaction to warm to room temperature over 2 hours.

• Self-Validation (In-Process Control): Quench a 10 µL aliquot into 100 µL of MeOH/H₂O and spot on a TLC plate (eluent: 5% MeOH in DCM).

  • Validation Check: The starting alcohol is highly polar and will have a low R_f. The O-alkylated product will lack the hydrogen-bond donor, resulting in a significantly higher R_f value.

• Workup: Carefully quench the remaining NaH by dropwise addition of saturated aqueous NH₄Cl at 0 °C. Extract with EtOAc (3 × 15 mL). Wash the combined organics with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF. Dry, concentrate, and purify.

Sources

• 1. 5715 | Sigma-Aldrich [sigmaaldrich.com]
• 2. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]

Nucleophilic aromatic substitution (SNAr) to synthesize 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Target Audience: Researchers, medicinal chemists, and drug development professionals. Objective: To provide an authoritative, self-validating protocol for the regioselective nucleophilic aromatic substitution (SNAr) of 5-bromo-2-chloropyrimidine with azetidin-3-ol, yielding a highly versatile kinase inhibitor building block.

Mechanistic Rationale & Regioselectivity

The pyrimidine scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized to mimic the purine core of ATP in kinase inhibitor design[1]. 5-Bromo-2-chloropyrimidine is an exceptional bifunctional building block because its two halogens exhibit orthogonal reactivity.

The synthesis of 1-(5-bromopyrimidin-2-yl)azetidin-3-ol relies on a highly regioselective Nucleophilic Aromatic Substitution (SNAr) . The nitrogen atoms at the 1- and 3-positions of the pyrimidine ring are strongly electron-withdrawing, rendering the C2 position highly electrophilic. When the secondary amine of azetidin-3-ol attacks the C2 position, the resulting negative charge is stabilized by the adjacent ring nitrogens, forming an anionic σ -adduct known as a Meisenheimer complex [2].

While recent theoretical studies debate whether the Meisenheimer complex acts as a discrete intermediate or a transition state in a concerted pathway[3], the classical stepwise addition-elimination model remains the most reliable framework for predicting pyrimidine reactivity. The C5 position (bearing the bromine) lacks this direct resonance stabilization from the ring nitrogens. Consequently, the bromine atom remains inert under these conditions, preserving it as a synthetic handle for downstream transition-metal-catalyzed cross-couplings (e.g., Suzuki-Miyaura reactions)[1].

Figure 1: Stepwise SNAr mechanism highlighting the stabilized Meisenheimer complex.

Reaction Engineering & Causality

Every parameter in this protocol is engineered to maximize conversion while suppressing side reactions.

• Nucleophile State: Azetidin-3-ol is commercially supplied as a hydrochloride salt to prevent the spontaneous polymerization and degradation common to free-base azetidines. This necessitates a stoichiometric excess of base to liberate the active nucleophile.

• Base Selection: While inorganic bases like K2​CO3​ are effective in polar aprotic solvents like DMF[4], we utilize N,N -Diisopropylethylamine (DIPEA) in ethanol. DIPEA is a sterically hindered, non-nucleophilic base. It efficiently neutralizes the azetidine hydrochloride salt without competing for the electrophilic C2 position of the pyrimidine, preventing the formation of unwanted ether or amine byproducts.

• Solvent & Thermal Dynamics: The 5-bromo group weakly deactivates the pyrimidine ring toward SNAr compared to stronger electron-withdrawing groups (e.g., NO2​ ). Therefore, room-temperature reactions often stall. Heating the reaction to 80 °C in ethanol provides the precise thermal energy required to overcome the activation barrier of the rate-determining nucleophilic attack[2].

Table 1: Reaction Optimization Matrix

Solvent	Base	Temp (°C)	Time (h)	Conversion (%)	Causality / Observation
DCM	Triethylamine	25	24	< 10%	Insufficient thermal energy to overcome activation barrier.
DMF	K2​CO3​	80	8	> 95%	Excellent conversion, but requires tedious aqueous workup to remove DMF.
EtOH	DIPEA	80	12	> 95%	Optimal. Homogeneous system; solvent easily removed in vacuo.

Self-Validating Experimental Protocol

To ensure reproducibility, this protocol is designed as a self-validating system. The workflow incorporates specific In-Process Controls (IPCs) that must be met before proceeding to the next phase.

Figure 2: Self-validating experimental workflow for the SNAr synthesis.

Table 2: Reagent Stoichiometry

Reagent	MW ( g/mol )	Equivalents	Mass / Volume	Moles
5-Bromo-2-chloropyrimidine	193.43	1.00	1.93 g	10.0 mmol
Azetidin-3-ol hydrochloride	109.55	1.20	1.31 g	12.0 mmol
DIPEA	129.24	3.00	5.22 mL	30.0 mmol
Ethanol (Anhydrous)	46.07	-	25.0 mL	-

Step-by-Step Execution

• Preparation: To a clean, oven-dried 100 mL round-bottom flask equipped with a magnetic stir bar, add 5-bromo-2-chloropyrimidine (1.93 g, 10.0 mmol) and azetidin-3-ol hydrochloride (1.31 g, 12.0 mmol).

• Solvation & Neutralization: Suspend the solids in anhydrous ethanol (25.0 mL). Add DIPEA (5.22 mL, 30.0 mmol) dropwise at room temperature. Causality Note: The solution will become homogeneous as the DIPEA neutralizes the hydrochloride salt, liberating the soluble azetidine free base.

• Thermal Activation: Attach a reflux condenser and heat the reaction mixture to 80 °C under a nitrogen atmosphere for 12 hours.

• In-Process Control (IPC): Pull a 10 µL aliquot, dilute in 1 mL of acetonitrile, and analyze via LCMS. Validation Check: The reaction is deemed complete when the starting material peak vanishes and the product mass ( m/z 230.0 / 232.0) constitutes >95% of the UV trace.

• Workup: Cool the mixture to room temperature and concentrate in vacuo to remove ethanol. Partition the resulting crude residue between Ethyl Acetate (50 mL) and Deionized Water (50 mL). Extract the aqueous layer with additional Ethyl Acetate (2 × 25 mL).

• Drying: Wash the combined organic layers with brine (30 mL), dry over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography on silica gel, eluting with a gradient of 20% to 60% Ethyl Acetate in Hexanes. The product elutes as a distinct, UV-active band.

In-Process Controls & Analytical Signatures

To guarantee trustworthiness, the isolated product must be validated against its theoretical isotopic and spectroscopic signatures.

• Isotopic Self-Validation (LCMS): Bromine naturally occurs as two stable isotopes, 79Br and 81Br , in a nearly 1:1 ratio. The product ( C7​H8​BrN3​O ) has an exact mass of 228.98. During LCMS analysis, the product must exhibit a characteristic doublet at m/z 230.0 and 232.0 [M+H]+ of equal intensity. The absence of this doublet indicates either loss of the bromine atom or an incorrect structural assignment.

• Regiochemical Validation ( 1H NMR): The pyrimidine ring protons at C4 and C6 are chemically equivalent due to the C2​ symmetry of the molecule. They will appear as a sharp, highly deshielded singlet integrating to 2H (typically around δ 8.3 - 8.5 ppm in CDCl3​ or DMSO−d6​ ). The azetidine protons will appear as distinct multiplets, confirming the covalent attachment of the ring.

References

• Meisenheimer Complexes in SNAr Reactions: Intermediates or Transition States? ResearchGate. Available at:[Link]

• Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways. Frontiers in Chemistry. Available at:[Link]

• Alpha-synuclein binders and methods of use (WO2024186584A2). Google Patents.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Frontiers | Experimental Analyses Emphasize the Stability of the Meisenheimer Complex in a SNAr Reaction Toward Trends in Reaction Pathways [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. WO2024186584A2 - Alpha-synuclein binders and methods of use - Google Patents [patents.google.com]

Application Note: Protecting Group Strategies for the Hydroxyl Group in 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Strategic Overview

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a highly versatile bifunctional building block frequently utilized in medicinal chemistry. The azetidine ring serves as a rigidified, metabolically stable bioisostere for morpholines and piperazines, while the 5-bromopyrimidine moiety is a privileged scaffold in kinase inhibitor design[1]. However, late-stage functionalization of the pyrimidine ring—most commonly via palladium-catalyzed Suzuki-Miyaura or Buchwald-Hartwig cross-couplings—requires careful masking of the secondary hydroxyl group. Failure to protect this moiety can lead to catalyst poisoning, alkoxide-driven side reactions, and poor solubility in the organic solvents required for organometallic transformations[2].

Mechanistic Rationale for Hydroxyl Protection

The secondary hydroxyl group of the azetidin-3-ol moiety is moderately nucleophilic. During Suzuki-Miyaura cross-couplings, which typically employ basic conditions (e.g., K2​CO3​ , K3​PO4​ ) at elevated temperatures (80–100 °C)[3], an unprotected hydroxyl group can undergo deprotonation.

The causality behind the necessity of protection is threefold:

• Catalyst Preservation: The resulting alkoxide can coordinate to the palladium(II) intermediate, stalling the catalytic cycle and leading to palladium black precipitation.

• Prevention of Side Reactions: Alkoxides can participate in unwanted inter- or intramolecular SN​Ar reactions with the highly electron-deficient pyrimidine ring.

• Solubility Tuning: Protecting the hydroxyl group significantly increases the molecule's lipophilicity, ensuring complete dissolution in standard biphasic cross-coupling solvent systems (e.g., 1,4-Dioxane/ H2​O )[4].

Quantitative Comparison of Protecting Groups

To ensure a self-validating and robust synthetic route, we evaluate three common protecting groups for this specific substrate. The tert-Butyldimethylsilyl (TBS) group emerges as the optimal choice due to its high steric bulk, absolute stability to aqueous bases, and highly specific deprotection conditions[5].

Protecting Group	Reagents for Protection	Stability (pH Range)	Typical Yield	Deprotection Conditions	Recommendation
TBS (Silyl Ether)	TBSCl, Imidazole, DMF	pH 4 – 12	90–95%	TBAF in THF (0 °C to RT)	Optimal. Survives Suzuki base; mild fluoride cleavage[5].
MOM (Acetal)	MOMCl, DIPEA, DCM	pH 4 – 14	85–90%	Strong Acid (HCl or TFA)	Moderate. Acidic deprotection may protonate heterocycles.
Acetyl (Ester)	Ac2​O , Pyridine	pH 1 – 8	>95%	Basic Hydrolysis ( LiOH )	Poor. Will prematurely hydrolyze under Suzuki conditions.

Experimental Protocols (Self-Validating Workflows)

The following protocols detail the end-to-end workflow: protection, functionalization, and deprotection. Each step is designed as a self-validating system, incorporating specific analytical checkpoints to verify success before proceeding.

Protocol A: Silyl Ether Formation (TBS Protection)

Objective: Mask the secondary alcohol of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol to prevent interference during downstream metallation.

Mechanistic Causality: Imidazole acts as both a base and a nucleophilic catalyst. It attacks TBSCl to form a highly reactive N-silylpyridinium intermediate, which rapidly transfers the silyl group to the sterically hindered secondary alcohol. DMF is utilized to fully solubilize the polar starting material[5].

Step-by-Step Procedure:

• Charge a flame-dried, argon-purged flask with 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 eq) and anhydrous DMF (0.2 M).

• Add Imidazole (2.5 eq) and stir until complete dissolution is achieved.

• Cool the reaction mixture to 0 °C using an ice bath.

• Add tert-Butyldimethylsilyl chloride (TBSCl) (1.2 eq) portion-wise over 5 minutes.

• Remove the ice bath and allow the reaction to warm to room temperature (RT). Stir for 4 hours.

• Validation Checkpoint: Monitor via TLC (Hexanes/EtOAc 3:1). The product will show a significantly higher Rf​ value (~0.7) compared to the starting material (~0.2) due to the loss of the hydrogen-bond donating hydroxyl group.

• Workup: Quench with saturated aqueous NH4​Cl . Extract with EtOAc (3x). Wash the combined organic layers extensively with water (5x) to remove DMF, followed by brine. Dry over Na2​SO4​ , filter, and concentrate.

Protocol B: Palladium-Catalyzed Suzuki-Miyaura Coupling

Objective: Arylate the 5-position of the pyrimidine ring.

Mechanistic Causality: Pd(dppf)Cl2​ is selected as the precatalyst. The large bite angle of the dppf ligand accelerates the reductive elimination step, which is often the rate-limiting step when dealing with electron-deficient pyrimidines[3]. A biphasic 1,4-Dioxane/ H2​O (4:1) system ensures the solubility of both the highly lipophilic TBS-protected substrate and the inorganic base ( K2​CO3​ ).

Step-by-Step Procedure:

• In a microwave vial or Schlenk flask, combine the TBS-protected intermediate (1.0 eq), an Aryl Boronic Acid (1.5 eq), and K2​CO3​ (3.0 eq).

• Add 1,4-Dioxane and H2​O (4:1 ratio, 0.1 M overall concentration).

• Sparge the mixture with Argon for 10 minutes to remove dissolved oxygen (critical to prevent catalyst oxidation and homocoupling of the boronic acid).

• Add Pd(dppf)Cl2​ (0.05 eq). Seal the vessel and heat to 90 °C for 12 hours.

• Validation Checkpoint: Analyze via LC-MS. The successful reaction is validated by the disappearance of the characteristic 1:1 bromine isotope pattern (M / M+2) and the emergence of the coupled product mass[4].

• Workup: Filter the mixture through a pad of Celite to remove palladium black. Dilute with EtOAc, wash with water and brine, dry over MgSO4​ , and purify via silica gel chromatography.

Protocol C: Fluoride-Mediated Deprotection

Objective: Reveal the free hydroxyl group to yield the final functionalized azetidin-3-ol.

Mechanistic Causality: Tetrabutylammonium fluoride (TBAF) provides a source of "naked" fluoride ions. The exceptionally high bond dissociation energy of the Si–F bond (~135 kcal/mol) provides a massive thermodynamic driving force, selectively cleaving the silicon-oxygen bond without hydrolyzing the newly formed biaryl linkage or the azetidine C–N bonds[5].

Step-by-Step Procedure:

• Dissolve the coupled TBS-protected intermediate (1.0 eq) in anhydrous THF (0.1 M) and cool to 0 °C.

• Add TBAF (1.0 M in THF, 1.2 eq) dropwise.

• Stir at 0 °C for 30 minutes, then warm to RT and stir for an additional 2 hours.

• Validation Checkpoint: TLC monitoring will reveal the consumption of the non-polar starting material and the appearance of a highly polar, UV-active spot corresponding to the free alcohol.

• Workup: Quench with water. Extract with EtOAc (3x). Wash the organic layer with saturated aqueous NaHCO3​ and brine. The aqueous washes are critical here to remove the water-soluble tetrabutylammonium salts. Dry, concentrate, and isolate the final product.

Synthetic Workflow Diagram

Workflow for the protection, cross-coupling, and deprotection of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol.

References

• Sigma-Aldrich: 1-(5-bromopyrimidin-2-yl)azetidin-3-ol. Sigma-Aldrich. 1

• Synthesis of 3-Aryl-3-Sulfanyl Azetidines by Iron-Catalyzed Thiol Alkylation with N-Cbz Azetidinols. The Journal of Organic Chemistry, 2019. 2

• Transforming Suzuki–Miyaura Cross-Couplings of MIDA Boronates into a Green Technology: No Organic Solvents. Journal of the American Chemical Society, 2013. 3

• Greene's Protective Groups in Organic Synthesis, 4th ed. Journal of the American Chemical Society, 2007.5

• One-Pot Reductive Amination and Suzuki–Miyaura Cross-Coupling of Formyl Aryl and Heteroaryl MIDA Boronates in Array Format. The Journal of Organic Chemistry, 2011. 4

Sources

• 1. 5715 | Sigma-Aldrich [sigmaaldrich.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Technical Support Center: Troubleshooting 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol Solubility

Welcome to the Heterocyclic Building Block Support Center. As a Senior Application Scientist, I frequently encounter researchers struggling with the solubility of functionalized pyrimidines. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a highly valuable intermediate—often utilized as a rigid linker in PROTACs and Antibody-Drug Conjugates (ADCs)[1]—but its physicochemical properties make it notoriously recalcitrant in standard organic solvents.

This guide is designed to move beyond basic "trial and error." Here, we will dissect the thermodynamic causality of your solubility issues, provide data-driven solvent selection matrices, and outline self-validating experimental protocols to keep your synthesis or assay moving forward.

The Mechanistic Root of the Solubility Issue

Before attempting to dissolve a compound, you must understand why it resists solvation. The solubility of pyrimidine derivatives is governed by a strict "like dissolves like" principle, heavily influenced by the nature of their substituents[2].

For 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, the high crystal lattice energy is driven by three synergistic forces:

• Strong Intermolecular Hydrogen Bonding: The hydroxyl (-OH) group on the azetidine ring acts as a potent hydrogen bond donor, while the two nitrogen atoms on the pyrimidine ring act as strong hydrogen bond acceptors. This creates an extensive, repeating intermolecular network[3].

• π−π Stacking: The planar pyrimidine rings stack efficiently in the solid state.

• Halogen Bonding: The bromine atom at position 5 can participate in highly directional halogen bonds, further locking the crystal lattice.

To achieve dissolution, the free energy of solvation ( ΔGsolv​ ) must be negative. You cannot simply use a "stronger" non-polar solvent; you must use a solvent capable of out-competing the molecule's own hydrogen-bonding network[4].

Caption: Mechanistic pathway of lattice disruption and thermodynamic solvation.

Quantitative Solvent Selection Data

To disrupt the forces described above, you must select solvents with high dielectric constants that can act as aggressive hydrogen bond acceptors. The dissolution of pyrimidine derivatives is an endothermic process ( ΔHsol​>0 ), meaning solubility will always increase with the application of heat[5].

Table 1: Solvent Efficacy for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Solvent	Dielectric Constant ( ϵ )	H-Bond Disruption Capability	Expected Solubility	Application Recommendation
Dichloromethane (DCM)	9.1	Poor	Low	Avoid. Will result in persistent suspensions.
Ethyl Acetate (EtOAc)	6.0	Moderate	Low	Unsuitable for stock solutions; poor reaction kinetics.
Methanol (MeOH)	32.7	High (Protic)	Moderate	Good co-solvent. Caution: May cause nucleophilic side reactions.[6]
N,N-Dimethylformamide (DMF)	36.7	High (Aprotic)	High	Excellent for organic synthesis. Requires high heat/vacuum to remove.[5]
Dimethyl Sulfoxide (DMSO)	46.7	Very High (Aprotic)	Very High ( ≥ 25 mg/mL)	Primary choice for biological assays and stock solutions.[1]

Troubleshooting Guides & Self-Validating Protocols

Caption: Step-by-step troubleshooting workflow for resolving solubility issues.

FAQ 1: My compound won't dissolve in standard organic solvents (DCM, THF). What is the standard procedure for making a stock solution?

Causality: Non-polar and moderately polar solvents cannot provide enough solvation energy to break the -OH to Pyrimidine-N hydrogen bonds. You must switch to a polar aprotic solvent.

Protocol 1: The DMSO/DMF Dissolution Protocol

• Preparation: Weigh the compound into a dry, argon-flushed vial. Note: Hygroscopic moisture drawn into the vial will immediately decrease DMSO's solvation power, causing precipitation[1].

• Solvent Addition: Add anhydrous DMSO or DMF to achieve a target concentration of up to 25 mg/mL (approx. 108 mM).

• Agitation: Sonicate the mixture in an ultrasonic bath for 5–10 minutes.

• Thermal Activation: If particulates remain, heat the vial gently to 40–50°C. Because the dissolution is endothermic, thermal energy is required to overcome the initial lattice enthalpy[5].

• Self-Validation Step: Shine a laser pointer (e.g., a standard red/green lab pointer) through the vial. If the beam path is visible as a solid line (the Tyndall effect), micro-precipitates remain. Continue sonication until the beam is invisible in the liquid.

FAQ 2: I need to use this compound in an aqueous biological assay, but it crashes out the moment I add water to my DMSO stock. How do I formulate it?

Causality: Adding water directly to a DMSO stock causes "solvent shock." The sudden spike in the solvent mixture's dielectric constant forces the hydrophobic pyrimidine core to rapidly aggregate. You must create a thermodynamic gradient using a co-solvent cascade[1].

Protocol 2: The Co-Solvent Cascade Protocol (In Vivo / Assay Formulation) To prepare 1 mL of a clear working solution:

• Primary Solvation: Take 100 μ L of your clear 25.0 mg/mL DMSO stock solution.

• Gradient Step 1 (Polymeric stabilization): Add 400 μ L of PEG300. Vortex thoroughly. PEG300 acts as a transitional solvent, wrapping the hydrophobic core.

• Gradient Step 2 (Surfactant stabilization): Add 50 μ L of Tween-80. Vortex thoroughly. This prevents micelle collapse.

• Aqueous Introduction: Finally, add 450 μ L of normal saline dropwise while vortexing[1].

• Self-Validation Step: Centrifuge the final mixture at 10,000 x g for 5 minutes. Carefully inspect the bottom of the tube. If a white pellet has formed, your compound has crashed out, and you must increase the Tween-80 ratio. If no pellet is present, the formulation is stable for dosing.

FAQ 3: The compound is completely recalcitrant, and I cannot use DMSO/DMF because it ruins my downstream Suzuki-Miyaura cross-coupling on the bromine atom. What are my options?

Causality: When lattice energy is too high for compatible reaction solvents to overcome, you must abandon solution-phase thermodynamics entirely. Mechanical force can be used to drive the chemical transformation directly in the solid state[7].

Protocol 3: Solvent-Free Mechanochemical Coupling (Ball Milling)

• Loading: In a stainless steel or PTFE milling jar, combine 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, your desired boronic acid, a palladium catalyst (e.g., Pd(OAc)2), and a solid base (e.g., K2CO3).

• Milling: Add a single stainless steel grinding ball. Seal the jar and mill at 30 Hz for 90 minutes. The mechanical impact provides the activation energy directly to the solid lattice, bypassing the need for a solvent[7].

• Self-Validation Step: Extract the resulting milled powder with Ethyl Acetate (the product of your coupling will likely lack the rigid symmetry of the starting material and will dissolve easily). Run TLC or LC-MS on the extract. If starting material is absent and product mass is detected, the solid-state reaction was successful.

References

• Solubility Profile of 4,6-Diethoxypyrimidine in Organic Solvents: A Technical Guide, Benchchem.
• Measurement and Correlation for Solubility of Some Pyrimidine Derivatives in Different Solvents, SciSpace.
• Azetidin-3-ol hydrochloride | ADC Linker, MedChemExpress.
• Measurement, Correlation, and Thermodynamics Parameters of Biological Active Pyrimidine Derivatives in Organic Solvents at Different Temperatures, Journal of Chemical & Engineering Data - ACS Publications.
• Solubility in organic synthesis, Reddit (r/OrganicChemistry).
• Toward overcoming solubility issues in organic chemistry, Asia Research News.
• 3.2 Solubility – Introductory Organic Chemistry, Open Oregon Educational Resources.

Sources

• 1. medchemexpress.com [medchemexpress.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. 3.2 Solubility – Introductory Organic Chemistry [openoregon.pressbooks.pub]
• 4. reddit.com [reddit.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. scispace.com [scispace.com]
• 7. asiaresearchnews.com [asiaresearchnews.com]

Optimizing column chromatography purification for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this comprehensive guide to address the specific chromatographic challenges associated with purifying 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol .

Because this molecule contains a highly polar hydroxyl group conjugated with weakly basic nitrogen heterocycles (pyrimidine and azetidine), it defies standard normal-phase purification. This guide deconstructs the chemical causality behind peak tailing, irreversible adsorption, and poor recovery, providing you with self-validating protocols to optimize your workflow.

Chemical Profile & Purification Strategy

To purify a compound effectively, we must first understand how its functional groups interact with the stationary phase. The table below summarizes the quantitative and structural data that dictate our chromatographic strategy.

Property	Value	Chromatographic Implication
Compound Name	1-(5-Bromopyrimidin-2-yl)azetidin-3-ol	Target analyte containing competing polar sites.
CAS Number	1209222-50-3	Unique identifier for literature and safety reference.
Molecular Weight	230.06 g/mol	Elutes well within standard small-molecule mass ranges.
Predicted pKa	13.38 ± 0.20[1]	The hydroxyl group is weakly acidic; however, the azetidine and pyrimidine nitrogens act as dominant basic interaction sites.
Key Functional Groups	-OH, Pyrimidine, Azetidine	Highly polar, strong H-bond donor/acceptor. Prone to severe tailing on standard bare silica[2].

Mechanistic Workflow: Overcoming Silanol Interactions

The primary reason 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol streaks on a standard silica column is due to acidic silanol groups (Si-OH) . Bare silica contains surface silanols with a pKa of ~3.8–4.2[2]. When your basic nitrogen heterocycles encounter these ionized silanols, they undergo strong hydrogen bonding and cation exchange, leading to irreversible adsorption and peak tailing[2][3].

The logical workflow below illustrates how to disrupt this interaction chemically.

Logical workflow for resolving silanol-induced peak tailing of basic heterocycles.

Validated Experimental Protocols

To guarantee success, every protocol must be a self-validating system. Do not proceed to the next step unless the validation criteria of the current step are met.

Protocol A: TEA-Modified Normal Phase Chromatography

Triethylamine (TEA) acts as a sacrificial "competing base." It binds to the acidic silanols, shielding your target compound from secondary interactions[4][5].

• Step 1: Solvent Preparation. Prepare your mobile phase (e.g., Hexane/Ethyl Acetate or DCM/MeOH). Add exactly 1% to 2% (v/v) Triethylamine (TEA) to the mixture[4].

  • Causality: TEA has a lower pKa than the highly acidic silanols but is basic enough to saturate the active sites on the silica matrix, preventing the pyrimidine nitrogens from binding[5].

• Step 2: Column Equilibration (Critical). Flush the bare silica column with at least 3 to 5 Column Volumes (CV) of the TEA-modified solvent.

  • Causality: The silica gel will actively consume TEA from the solvent front. If you load your sample before the column is fully saturated, the solvent front will be depleted of TEA, leaving your compound exposed to active silanols[4].

  • Validation Check: Test the pH of the eluent exiting the column. It should be basic (pH > 8), confirming the column is fully saturated with TEA.

• Step 3: Dry Loading. Dissolve the crude 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in a volatile solvent (e.g., THF or DCM). Add bare silica gel (1:3 sample-to-silica weight ratio) and evaporate to a free-flowing powder under reduced pressure.

  • Causality: Due to the polar hydroxyl group, this compound has poor solubility in non-polar starting gradients (like Hexane). Wet loading will cause it to crash out at the column head. Dry loading ensures a narrow, homogeneous initial band[6].

• Step 4: Elution & TLC Monitoring. Run the gradient. Ensure your TLC plates used for monitoring are also pre-run in a TEA-containing solvent to accurately reflect column conditions.

• Step 5: Post-Purification Removal. Pool the pure fractions and concentrate under reduced pressure. Co-evaporate with toluene 2-3 times.

  • Causality: TEA is volatile (BP ~89°C) but can form stubborn azeotrope-like complexes with hydroxylated compounds. Toluene aids in the azeotropic removal of residual TEA[4].

Protocol B: Amine-Functionalized Silica (The Base-Free Alternative)

If TEA interferes with your downstream assays, switch to an amine-bonded stationary phase.

• Step 1: Column Selection. Utilize an amine-functionalized silica column (e.g., RediSep Rf Amine)[7].

  • Causality: The stationary phase is inherently basic and less polar than bare silica. This completely negates the need for mobile phase modifiers like TEA or ammonia[7].

• Step 2: Elution. Treat the column exactly like a normal-phase silica column, using standard Hexane/EtOAc or DCM/MeOH gradients[7].

  • Validation Check: Spot the crude mixture on an Amine-TLC plate. The target compound should elute as a sharp, circular spot without tailing, confirming the suitability of the gradient[7].

Step-by-step experimental workflow for purifying polar basic heterocycles.

Troubleshooting Guide

Q: My compound is streaking across the entire TLC plate and eluting across 15+ column fractions. What is happening? A: This is classic peak tailing caused by the basic nitrogens in the pyrimidine and azetidine rings interacting with acidic silanol groups (Si-OH) on the silica surface[2]. These silanols ionize and act as cation-exchange sites[2]. To fix this, immediately switch to an amine-functionalized column[7], or add 1-2% triethylamine (TEA) to your mobile phase to act as a "silanol suppressor"[5].

Q: I added TEA to my eluent, but my compound is still stuck on the column. Why? A: You likely failed to equilibrate the column with the TEA-modified solvent before loading your sample. If you only add TEA to the running solvent, the silica gel will consume the TEA at the solvent front, leaving your compound exposed to active silanols[4]. Always flush the column with 3-5 column volumes of TEA-containing solvent prior to loading.

Q: I am observing co-elution with the starting material (azetidin-3-ol). How can I improve resolution? A: Azetidin-3-ol is a highly polar, secondary amine that will also tail severely. If both compounds are tailing, their broad elution bands will overlap. By neutralizing the column with TEA or using an Amine column, you sharpen both peaks, naturally increasing the resolution between them[7]. If they still co-elute, switch to a less polar solvent system (e.g., substituting MeOH with Isopropanol) to slow down the elution kinetics.

Frequently Asked Questions (FAQs)

Q: Can I use Reversed-Phase (C18) chromatography for this compound? A: Yes. If normal-phase purification fails, reversed-phase chromatography is an excellent alternative for polar compounds[8]. However, basic compounds can still tail on older "Type A" C18 columns due to residual silanols[3]. Use a modern end-capped "Type B" silica or hybrid particle column, and utilize a low-pH mobile phase (e.g., 0.1% formic acid or TFA) to neutralize the silanols and protonate the basic nitrogens, preventing cation exchange[3][9].

Q: Why can't I just use a highly polar solvent like 100% Methanol to force the compound off the column? A: While 100% Methanol will eventually elute the compound, it will co-elute with all other polar impurities, destroying your purification resolution. Furthermore, running >10-15% Methanol on bare silica can begin to dissolve the silica gel itself, contaminating your final product with dissolved silicates[6][8].

Q: Does TEA interfere with downstream NMR or biological assays? A: Yes, residual TEA will appear in your 1 H NMR (characteristic triplet at ~1.0 ppm and quartet at ~2.5 ppm) and can artificially inflate the basicity of your sample in biological assays. It must be rigorously removed via high vacuum or azeotropic co-evaporation with toluene[4].

References

• [3] Phenomenex. HPLC Tech Tip: Peak Tailing of Basic Analytes. Available at:[Link]

• [9] Waters Knowledge Base. How can I decrease tailing of a basic compound when running a reversed-phase method with a C18 column? Available at: [Link]

• [2] Chromatography Online. The LCGC Blog: Silica for HPLC Stationary Phases - A Five Minute Guide. Available at: [Link]

• [6] ResearchGate. How can I isolate polar basic compound with silica gel column chromatography? Available at: [Link]

• [7] Teledyne ISCO. Method Development Strategies for Amine Bonded Phase Columns for Medium Pressure Liquid Chromatography. Available at: [Link]

• [5] Welch Materials. Triethylamine as a Mobile Phase Additive: What Does It Do? Available at: [Link]

Sources

• 1. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol | 1209222-50-3 [chemicalbook.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. HPLC Tech Tip: Peak Tailing of Basic Analytes | Phenomenex [phenomenex.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. welch-us.com [welch-us.com]
• 6. researchgate.net [researchgate.net]
• 7. teledyneisco.com [teledyneisco.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. support.waters.com [support.waters.com]

Troubleshooting low conversion rates in 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol reactions

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with research teams struggling with the synthesis and downstream application of pyrimidine-based building blocks.

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a highly versatile intermediate, but it presents a unique dual-challenge: it is both the product of a nucleophilic aromatic substitution (SNAr) and the starting material for downstream palladium-catalyzed cross-couplings. Troubleshooting "low conversion rates" requires isolating which phase of the molecule's lifecycle is failing. This guide bypasses generic advice to focus on the exact mechanistic causality driving your reaction failures.

Phase 1: SNAr Synthesis Troubleshooting

Reaction: 5-Bromo-2-chloropyrimidine + Azetidin-3-ol → 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Q: Why is my SNAr reaction stalling at 30-40% conversion, even with extended heating? A: 2-Chloropyrimidines are exceptionally electrophilic—up to 1014 times more reactive than chlorobenzene[1]. If conversion is low, the issue is rarely intrinsic reactivity. Instead, you are likely suffering from competing hydrolysis . If your solvent is wet or you are using a strong inorganic base (like NaOH or KOH) in an alcoholic solvent, hydroxide or alkoxide ions will outcompete the sterically hindered secondary amine of azetidin-3-ol. This rapidly converts your starting material into the dead-end 5-bromo-2-hydroxypyrimidine byproduct[2].

Q: How do I force the reaction to favor the azetidine nucleophile? A: You must eliminate all oxygen-based nucleophiles from the system. Switch to an anhydrous, polar aprotic solvent (e.g., DMF or NMP) and use a non-nucleophilic organic base like N,N-Diisopropylethylamine (DIPEA). DIPEA acts solely as a proton scavenger, allowing the azetidine nitrogen to attack the C2 position without competing side reactions.

SNAr mechanism for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol highlighting the hydrolysis side reaction.

Self-Validating Protocol: Optimized SNAr Synthesis

• Preparation: Charge an oven-dried flask with 5-bromo-2-chloropyrimidine (1.0 equiv) and azetidin-3-ol hydrochloride (1.1 equiv).

• Solvent & Base: Add anhydrous DMF (0.2 M), followed by DIPEA (2.5 equiv). Causality: The excess DIPEA is required to first liberate the free azetidine base from its HCl salt, with the remainder acting as the acid scavenger for the SNAr event.

• Reaction: Stir at 80 °C for 4 hours under nitrogen.

• Validation Check: Analyze the crude mixture via LC-MS. The target product will present an m/z of 230/232 [M+H]+ (1:1 ratio due to bromine isotopes). The absence of m/z 175/177 indicates successful suppression of the hydrolysis byproduct.

Phase 2: Downstream Cross-Coupling (Suzuki-Miyaura)

Reaction: 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol + Aryl Boronic Acid → Cross-Coupled Product

Q: In my Suzuki coupling, I see unreacted starting material and a new mass corresponding to the debrominated product. What is happening? A: You are observing two interconnected phenomena: catalyst deactivation and hydrodehalogenation . The pyrimidine ring contains two basic nitrogen atoms, and the azetidine ring contains a free hydroxyl group. These heteroatoms can strongly coordinate to the active Pd(0) or Pd(II) species, pulling the catalyst off-cycle and stalling the reaction[3]. When the oxidative addition complex (Pd-aryl) is stalled and transmetalation is slow, the complex can react with hydride sources (often from the solvent or amine impurities) to yield the debrominated pyrimidine[3].

Q: How do I prevent N-coordination and accelerate the catalytic cycle? A: Overcome N-coordination by abandoning basic ligands like PPh3. Instead, use bulky, electron-rich biaryl phosphine ligands (e.g., XPhos, SPhos) or their corresponding pre-catalysts (e.g., XPhos Pd G2)[4]. The steric bulk of XPhos physically blocks the pyrimidine nitrogens from forming stable multidentate chelates with the palladium center[4]. To accelerate transmetalation and outcompete hydrodehalogenation, use a milder inorganic base like K3PO4 with a controlled amount of water to activate the boronic acid[5].

Decision tree for troubleshooting low conversion in Suzuki-Miyaura cross-coupling reactions.

Self-Validating Protocol: Optimized Suzuki-Miyaura Coupling

• Preparation: To a Schlenk flask, add 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 equiv), the arylboronic acid (1.2 equiv), and K3PO4 (2.0 equiv)[4].

• Catalyst: Add XPhos Pd G2 (5 mol%). Causality: G2 pre-catalysts rapidly generate the active, mono-ligated Pd(0) species at room temperature, bypassing the slow reduction step that often leads to catalyst death in heteroatom-rich environments.

• Degassing (Critical): Evacuate and backfill the flask with nitrogen three times. Add a degassed solvent mixture of 1,4-Dioxane and water (4:1)[4]. Oxygen must be excluded to prevent phosphine oxidation[5].

• Reaction: Heat at 80–100 °C for 12 hours[3].

• Validation Check: Monitor by LC-MS. Disappearance of the m/z 230/232 starting material and the absence of the debrominated byproduct (m/z 152 [M+H]+) confirms a successful catalytic cycle[3].

Quantitative Data: Optimization Matrices

Table 1: SNAr Synthesis Optimization Matrix

Solvent	Base	Temp (°C)	Conversion (%)	Primary Issue / Observation
Water/EtOH	NaOH	80	<30%	High levels of 2-hydroxypyrimidine byproduct
DMF	K2CO3	25	45%	Reaction stalls; slow kinetics
1,4-Dioxane	Et3N	100	60%	Poor solubility of azetidine HCl salt

| DMF | DIPEA | 80 | >95% | Optimal; clean conversion to target |

Table 2: Suzuki-Miyaura Coupling Optimization Matrix

Catalyst System	Base	Solvent	Conversion (%)	Primary Issue / Observation
Pd(PPh3)4	NaOtBu	Toluene	20%	Catalyst deactivation; heavy debromination
Pd(dppf)Cl2	K2CO3	Dioxane/H2O	55%	Moderate hydrodehalogenation

| XPhos Pd G2 | K3PO4 | Dioxane/H2O | >90% | Optimal; steric bulk prevents N-chelation |

Sources

• 1. Amination of Heteroaryl Chlorides: Palladium Catalysis or SNAr in Green Solvents? - PMC [pmc.ncbi.nlm.nih.gov]
• 2. repositorio.uniatlantico.edu.co [repositorio.uniatlantico.edu.co]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Minimizing Side Products in 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol Scale-Up

Welcome to the Technical Support Center. This guide is designed for researchers, process chemists, and drug development professionals tasked with scaling up the synthesis of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol .

The coupling of 5-bromo-2-chloropyrimidine with azetidin-3-ol proceeds via a Nucleophilic Aromatic Substitution (SNAr) mechanism. While highly efficient at the bench scale, transitioning to multi-kilogram production often reveals critical impurity profiles, including pyrimidine hydrolysis, azetidine ring-opening, and the persistence of genotoxic starting materials. This guide provides the mechanistic causality behind these issues and actionable, self-validating protocols to eliminate them.

Mechanistic Overview & Reaction Pathway

In the SNAr reaction, the secondary amine of azetidin-3-ol attacks the highly electrophilic C2 position of 5-bromo-2-chloropyrimidine. This forms a negatively charged Meisenheimer complex, which is stabilized by the electron-withdrawing nitrogen atoms of the pyrimidine ring[1]. The subsequent elimination of the chloride leaving group yields the target product. However, competing nucleophiles (like water) or excessive thermal stress can divert the reaction toward critical impurities.

Fig 1: SNAr pathway and side reactions for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol synthesis.

Troubleshooting Guide & FAQs

Q1: Why am I seeing high levels of 5-bromopyrimidin-2-ol (hydrolysis impurity) in my HPLC trace during scale-up? Causality: The C2 position of 2-chloropyrimidines is exceptionally electrophilic. If trace water is present in the solvent or introduced via hygroscopic inorganic bases (e.g., K₂CO₃), the hydroxide anion acts as a potent, unhindered nucleophile. It outcompetes the secondary amine of the azetidine, leading to rapid hydrolysis and the formation of the stable 2-ol (or 2-one tautomer) byproduct[2]. Solution: Transition from heterogeneous inorganic bases to anhydrous, homogeneous organic bases such as N,N-Diisopropylethylamine (DIPEA). Implement an in-process control (IPC) to ensure the reaction solvent (e.g., Acetonitrile) has a Karl Fischer (KF) water content of <100 ppm prior to reagent charging.

Q2: How do I prevent azetidine ring-opening and oligomerization during prolonged reactions? Causality: Azetidines possess significant ring strain (~26 kcal/mol). Under high thermal stress (>80°C) or in the presence of highly basic/nucleophilic conditions, the 4-membered ring is susceptible to nucleophilic attack and subsequent cleavage, leading to 3-amino-1-propanol derivatives and complex oligomeric mixtures[3],[4]. Solution: Strictly control the reaction temperature to 60–65°C. The SNAr of 2-chloropyrimidines is sufficiently rapid at this temperature due to the stabilization of the Meisenheimer intermediate[1]. Furthermore, always source azetidin-3-ol as its hydrochloride salt rather than the free base, as the free base is prone to spontaneous oligomerization during storage.

Q3: What is the optimal strategy to ensure complete consumption of 5-bromo-2-chloropyrimidine to avoid Genotoxic Impurities (GTIs)? Causality: Unreacted 2-chloropyrimidines are potent alkylating/arylating agents and are typically flagged as potential GTIs, requiring control limits of <10 ppm in the final Active Pharmaceutical Ingredient (API). Biphasic inorganic base systems (solid K₂CO₃ in MeCN) suffer from mass transfer limitations on a larger scale, leading to stalled reactions and residual starting material. Solution: Utilize a homogeneous solvent/base system (MeCN/DIPEA) to ensure consistent kinetics independent of reactor stirring speeds. Employ a slight stoichiometric excess of azetidin-3-ol hydrochloride (1.05–1.10 eq). Implement a water-drowning quench strategy during workup; the target product precipitates, while trace unreacted electrophile and DIPEA salts remain dissolved in the aqueous mother liquor.

Quantitative Data: Impact of Reaction Conditions

The table below summarizes the causality between chosen reaction parameters and the resulting impurity profiles based on process optimization trials.

Solvent System	Base System	Temp (°C)	Target Yield (%)	Hydrolysis Impurity (%)	Ring-Opened Impurities (%)	Residual SM (GTI Risk)
MeCN (Wet, KF >2000)	K₂CO₃ (Solid)	80	65.0	18.5	4.2	1.5%
Ethanol	Et₃N (Liquid)	80	72.5	8.4	5.6	0.8%
MeCN (Anhydrous)	K₂CO₃ (Solid)	80	81.0	2.1	6.3	0.5%
MeCN (Anhydrous)	DIPEA (Liquid)	65	94.5	< 0.1	< 0.1	< 0.05%

Self-Validating Experimental Protocol: Optimized Scale-Up Synthesis

This protocol is designed for a 100 g scale-up and incorporates self-validating analytical gates to ensure process integrity and safety.

Step 1: Reactor Preparation & Moisture Validation

• Purge a clean, dry 2L jacketed glass reactor with N₂ for 15 minutes.

• Charge 1.0 L of anhydrous Acetonitrile (MeCN) into the reactor.

• Self-Validation Gate: Pull a 1 mL sample and perform Karl Fischer (KF) titration. Proceed only if KF < 100 ppm.

Step 2: Reagent Charging

• Add 100.0 g (0.517 mol, 1.0 eq) of 5-bromo-2-chloropyrimidine to the reactor. Stir at 200 rpm until fully dissolved.

• Add 62.4 g (0.569 mol, 1.10 eq) of azetidin-3-ol hydrochloride. The mixture will form a white suspension.

Step 3: Base Addition & SNAr Reaction

• Set the reactor jacket temperature to 20°C.

• Add 167.0 g (1.29 mol, 2.50 eq) of N,N-Diisopropylethylamine (DIPEA) dropwise via an addition funnel over 30 minutes.

  • Causality Note: Dropwise addition controls the mild exotherm associated with the neutralization of the hydrochloride salt and the initiation of the SNAr reaction.

• Ramp the jacket temperature to heat the internal mixture to 65°C. Maintain stirring for 6 hours.

Step 4: Reaction Completion Validation

• Self-Validation Gate: Pull a 0.5 mL sample, dilute in MeCN, and analyze via HPLC (UV at 254 nm).

• Proceed to quench only if 5-bromo-2-chloropyrimidine is < 0.5% AUC. If > 0.5%, continue heating for 2 additional hours.

Step 5: Quench, Isolation, and GTI Purge

• Cool the reactor internal temperature to 20°C.

• Concentrate the reaction mixture under vacuum (50 mbar) to a residual volume of approximately 300 mL.

• Slowly charge 800 mL of purified water (DI) over 45 minutes while increasing the stir rate to 350 rpm.

  • Causality Note: The addition of water forces the hydrophobic product to crystallize, while DIPEA·HCl salts, excess azetidin-3-ol, and trace hydrolyzed impurities remain highly soluble in the aqueous phase.

• Stir the resulting white slurry for 2 hours at 10°C to maximize crystallization yield.

• Filter the suspension through a sintered glass funnel. Wash the filter cake with cold water (2 x 200 mL).

• Dry the solid in a vacuum oven at 45°C until a constant weight is achieved.

References

• Concerted Nucleophilic Aromatic Substitution Reactions. PMC - NIH.[Link]

• A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides. PMC - NIH.[Link]

• Facile ring cleavage of basic azetidines. ResearchGate.[Link]

• Promotion of Water as Solvent in Amination of 4-Chloropyrrolopyrimidines and Related Heterocycles under Acidic Conditions. ACS Omega.[Link]

Sources

• 1. Concerted Nucleophilic Aromatic Substitution Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A General and Scalable Method toward Enantioenriched C2-Substituted Azetidines Using Chiral tert-Butanesulfinamides - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]

Recrystallization solvent systems for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol isolation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this troubleshooting guide to address the specific physicochemical challenges associated with isolating 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3).

Synthesized typically via a Nucleophilic Aromatic Substitution (SNAr) between 5-bromo-2-chloropyrimidine and azetidin-3-ol, this compound presents unique isolation challenges. The dual presence of a heavy, lipophilic bromine atom and a highly polar, hydrogen-bonding azetidinol moiety creates a tug-of-war in solubility. This guide provides field-proven, self-validating protocols to ensure high-purity crystallization while preventing common pitfalls like "oiling out" or co-precipitation of starting materials.

Physicochemical Profiling for Solvent Selection

To understand why certain solvent systems work, we must first look at the quantitative data driving the molecule's behavior.

Property	Value	Impact on Recrystallization
Molecular Weight	230.06 g/mol	Standard crystallization kinetics; moderate supersaturation required [1].
LogP (Predicted)	~1.2 - 1.8	Moderate lipophilicity. Requires semi-polar solvents (e.g., Ethyl Acetate) rather than strictly non-polar (Hexanes) or highly polar (Water) systems.
H-Bond Donors	1 (-OH group)	Can form strong intermolecular hydrogen bonds. Prone to forming amorphous gums if cooled too rapidly.
H-Bond Acceptors	4 (N, O atoms)	Strong interaction with protic solvents. Alcohols can be used but may reduce overall yield due to solute-solvent H-bonding.

Isolation & Recrystallization Workflow

Workflow for the isolation and recrystallization of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol.

Troubleshooting Guides & FAQs

Q1: What is the optimal primary solvent system for the recrystallization of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol? A: Ethyl Acetate (EA) is the gold standard for this compound [2]. Causality: Ethyl acetate possesses the ideal dielectric constant to dissolve the moderately polar pyrimidine-azetidine complex at reflux. During the SNAr reaction workup, EA effectively extracts the product while leaving the highly polar, unreacted azetidin-3-ol in the aqueous phase. Upon concentrating the organic layer and redissolving in a minimal volume of hot EA, the differential solubility forces the brominated product to crystallize cleanly upon cooling.

Q2: My product is "oiling out" (forming a liquid layer) instead of crystallizing. How do I induce nucleation? A: Oiling out occurs when the melting point of the solvated compound is lower than the temperature at which it saturates the solution. Azetidinol derivatives are notorious for this due to their flexible, hydrogen-bonding networks. Solution:

• Temperature Gradient: Do not crash-cool the solution in an ice bath. Allow it to cool ambiently to room temperature first.

• Anti-Solvent Addition: If oiling persists, reheat the mixture until homogeneous, remove from heat, and add a non-polar anti-solvent like Hexanes dropwise until the solution becomes faintly cloudy (the cloud point).

• Mechanical Stimulation: Scratch the inside of the flask with a glass rod to provide a high-energy surface for nucleation.

Q3: How do I ensure residual 5-bromo-2-chloropyrimidine is removed before crystallization? A: The protocol is self-validating: if 5-bromo-2-chloropyrimidine is present in high amounts, crystallization will fail, yielding an amorphous gum. Causality: The starting pyrimidine is highly lipophilic compared to the product. If you suspect unreacted starting material, perform an acidic aqueous wash (e.g., 0.1 M HCl) prior to crystallization. The weakly basic azetidine nitrogen of the product will protonate, pulling it into the aqueous phase, while the unreacted pyrimidine remains in the organic phase. You can then neutralize the aqueous layer and re-extract with EA.

Q4: Can I use an alcohol-based system like Ethanol/Water? A: Yes, but with caveats. While Ethanol/Water (typically 3:1 v/v) can dissolve the compound, the hydroxyl group on the azetidine ring acts as both a hydrogen bond donor and acceptor. This creates strong solute-solvent interactions with ethanol, significantly increasing the solubility of the compound even at low temperatures. This will drastically reduce your isolated yield compared to the Ethyl Acetate system.

Step-by-Step Experimental Protocol: Ethyl Acetate Recrystallization

This methodology is adapted from standard patent literature for azetidine-pyrimidine modulators [2] and optimized for laboratory scale.

Materials Required:

• Crude 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

• Ethyl Acetate (ACS Reagent Grade)

• Hexanes (Optional anti-solvent)

• Magnetic stirrer and hotplate

Step 1: Initial Dissolution

• Transfer the crude, dried residue into a round-bottom flask equipped with a reflux condenser.

• Add Ethyl Acetate at a ratio of approximately 5-10 mL per gram of crude material.

• Heat the suspension to a gentle reflux (approx. 77°C) with stirring until the solid completely dissolves.

Step 2: Hot Filtration (If necessary)

• If insoluble particulates (e.g., inorganic salts from the SNAr reaction) remain, perform a rapid hot filtration through a pre-warmed fritted funnel.

Step 3: Controlled Nucleation

• Remove the flask from the heat source.

• Allow the solution to cool slowly to room temperature (20-25°C) without agitation. Slow cooling promotes the formation of a highly ordered, pure crystalline lattice.

• Troubleshooting Step: If the solution remains clear at room temperature, add Hexanes dropwise until slight turbidity is observed, then scratch the flask wall.

Step 4: Harvesting

• Once crystallization is visually complete at room temperature, transfer the flask to an ice-water bath (0-5°C) for 30 minutes to maximize yield.

• Filter the crystals under vacuum using a Büchner funnel.

• Wash the filter cake with a minimal amount (1-2 mL) of ice-cold Ethyl Acetate/Hexane (1:1 v/v) to remove any surface impurities.

• Dry the crystals under high vacuum at 40°C to constant weight.

References

• Title: 1-(5-Bromopyrimidin-2-yl)
• Title: US10392366B2 - Azetidine compounds as GPR119 modulators for the treatment of diabetes, obesity, dyslipidemia and related disorders Source: Google Patents URL

Reference Data & Comparative Studies

1H and 13C NMR Reference Spectral Data for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: High-Purity Reference Standard vs. Commercial Grade

Executive Summary

In modern drug discovery, 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3) serves as a critical bifunctional building block. The azetidine ring provides a rigid, polar scaffold favored in kinase inhibitor design, while the 5-bromopyrimidine moiety serves as an electrophilic handle for downstream Suzuki-Miyaura cross-coupling reactions.

However, the performance of this intermediate in late-stage functionalization is highly dependent on its purity. Trace impurities can poison palladium catalysts or lead to the propagation of unreactive chain-terminators. This guide objectively compares the analytical performance of a High-Purity Reference Standard (>99.5% certified via qNMR) against a Standard Commercial Grade (~95% purity) , utilizing high-resolution 1 H and 13 C Nuclear Magnetic Resonance (NMR) spectroscopy to highlight the critical differences in spectral quality and structural integrity.

Mechanistic Insight: Synthesis and Impurity Profiling

To understand the spectral differences between the two grades, one must first examine the causality of impurity generation. The compound is typically synthesized via a Nucleophilic Aromatic Substitution ( SN​Ar ) reaction between 5-bromo-2-chloropyrimidine and azetidin-3-ol under basic conditions.

Standard commercial grades often contain two primary impurities:

• Unreacted Starting Material (Impurity A): Incomplete conversion leaves residual 5-bromo-2-chloropyrimidine.

• Debrominated Byproduct (Impurity B): Prolonged heating or excessive base can trigger reductive debromination, yielding 1-(pyrimidin-2-yl)azetidin-3-ol. This impurity is particularly insidious as it will not participate in downstream cross-coupling, acting as a dead-end competitive inhibitor in subsequent synthetic steps.

Synthetic pathway of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol and common process impurities.

Comparative NMR Spectral Data

The following data was acquired using a 400 MHz NMR spectrometer at 298 K. DMSO- d6​ was deliberately chosen as the solvent. The strong hydrogen-bond accepting capability of DMSO disrupts the intermolecular hydrogen bonding of the azetidin-3-ol hydroxyl group, preventing line broadening and ensuring sharp, highly resolved peaks necessary for accurate integration.

Table 1: 1 H NMR Assignments (400 MHz, DMSO- d6​ )

The High-Purity Reference Standard exhibits a clean baseline, whereas the Commercial Grade reveals distinct signals corresponding to synthetic impurities.

Position	High-Purity Reference Standard	Commercial Grade (Typical)	Structural & Mechanistic Assignment Notes
Pyrimidine C4-H, C6-H	δ 8.48 (s, 2H)	δ 8.48 (s, 2H)	Equivalent protons due to structural symmetry; highly deshielded by adjacent N and Br.
Azetidine OH	δ 5.65 (d, J = 6.2 Hz, 1H)	δ 5.65 (d, J = 6.2 Hz, 1H)	Exchangeable proton, cleanly coupled to C3-H in DMSO- d6​ .
Azetidine C3-H	δ 4.55 (m, 1H)	δ 4.55 (m, 1H)	Deshielded multiplet due to the adjacent electronegative hydroxyl oxygen.
Azetidine C2-H, C4-H (cis)	δ 4.20 (dd, J = 9.5, 6.5 Hz, 2H)	δ 4.20 (m, 2H)	Ring protons; splitting arises from restricted rotation and ring puckering dynamics.
Azetidine C2-H, C4-H (trans)	δ 3.75 (dd, J = 9.5, 4.0 Hz, 2H)	δ 3.75 (m, 2H)	Ring protons; baseline broadening in commercial grade obscures fine J-coupling.
Impurity A (SM)	Not Detected	δ 8.85 (s, trace)	Residual 5-bromo-2-chloropyrimidine [1].
Impurity B (Debrominated)	Not Detected	δ 8.35 (d), 6.60 (t)	1-(pyrimidin-2-yl)azetidin-3-ol; lacks the C5-Br, shifting the aromatic protons upfield.

Table 2: 13 C NMR Assignments (100 MHz, DMSO- d6​ )

Position	Chemical Shift (ppm)	Carbon Type	Mechanistic Note
Pyrimidine C-2	159.5	Quaternary	Highly deshielded by two adjacent nitrogens and the exocyclic azetidine nitrogen.
Pyrimidine C-4, C-6	158.2	CH	Aromatic carbons.
Pyrimidine C-5	106.8	Quaternary (C-Br)	Shielded relative to typical aromatic carbons due to the heavy atom effect of Bromine.
Azetidine C-2, C-4	61.5	CH 2​	Aliphatic carbons, heavily deshielded by the adjacent conjugated nitrogen.
Azetidine C-3	60.1	CH	Aliphatic carbon, deshielded by the adjacent hydroxyl group.

Quantitative NMR (qNMR) Protocol for Purity Certification

To elevate the High-Purity Reference Standard from a simple chemical to a metrologically traceable standard, Quantitative NMR (qNMR) is employed. Unlike relative chromatographic methods (e.g., HPLC area %), qNMR provides an absolute mass fraction by comparing the integral of the analyte against an internal standard (IS) of known, SI-traceable purity [2].

The following self-validating protocol ensures absolute quantitative accuracy [3].

Step-by-Step qNMR Methodology

• Internal Standard Selection: Select Maleic acid (NIST SRM traceable, δ 6.26 ppm, s, 2H) as the internal standard. Its signal does not overlap with the analyte's pyrimidine ( δ 8.48 ppm) or azetidine signals.

• Gravimetric Preparation: Using a rigorously calibrated microbalance ( d=0.001 mg), accurately weigh ~10.0 mg of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol and ~5.0 mg of Maleic acid into a static-free vial.

• Dissolution: Add 0.6 mL of anhydrous DMSO- d6​ . Vortex for 60 seconds and sonicate for 5 minutes to ensure absolute homogeneity. Transfer to a high-quality 5 mm NMR tube.

• NMR Acquisition Parameters (Critical Step):

  • Temperature: 298 K.

  • Pulse Angle: 90° pulse for maximum signal-to-noise ratio.

  • Relaxation Delay ( D1​ ): Must be set to ≥5×T1​ (longitudinal relaxation time) of the slowest relaxing proton. For pyrimidine protons, T1​ can be up to 10 seconds. Set D1​=60 seconds to ensure >99.3% magnetization recovery, preventing integration bias.

  • Scans: 64 transients to achieve a Signal-to-Noise (S/N) ratio > 250:1.

• Data Processing: Apply a 0.3 Hz exponential line broadening (LB) window function. Perform rigorous manual phase correction and a high-order polynomial baseline correction.

• Absolute Purity Calculation: Calculate the mass fraction ( Panalyte​ ) using the standard qNMR mass balance equation, comparing the integral of the pyrimidine singlet (2H) against the maleic acid singlet (2H).

Step-by-step quantitative NMR (qNMR) workflow for absolute purity certification.

Conclusion

The comparison between grades clearly demonstrates that relying on standard commercial batches of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol introduces hidden variables into synthetic workflows. The presence of debrominated impurities ( δ 8.35 ppm) directly impacts the stoichiometry of downstream cross-coupling reactions. By utilizing a High-Purity Reference Standard certified via rigorous qNMR methodologies, researchers ensure metrological traceability, reproducible yields, and the elimination of false negatives in late-stage drug development.

References

• National Center for Biotechnology Information. "5-Bromo-2-chloropyrimidine." PubChem Compound Summary for CID 606665.[Link]

• Pauli, G. F., et al. "Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay." Journal of Medicinal Chemistry, 2014, 57(22), 9220–9231.[Link]

• Nishizaki, Y., et al. "Quantum Mechanical Quantitative Nuclear Magnetic Resonance Enables Digital Reference Standards at All Magnetic Fields and Enhances qNMR Sustainability." Analytical Chemistry, 2024.[Link]

HPLC method development and purity validation for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

An In-Depth Technical Guide to HPLC Method Development and Purity Validation for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Abstract

This guide provides a comprehensive framework for the development and validation of a robust High-Performance Liquid Chromatography (HPLC) method for the purity determination of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, a key intermediate in pharmaceutical synthesis. As a Senior Application Scientist, the following narrative synthesizes fundamental chromatographic principles with practical, field-tested strategies to ensure a scientifically sound and defensible analytical method. We will explore a systematic approach to method development, from initial column and mobile phase screening to fine-tuning for optimal resolution and peak shape. Subsequently, a detailed protocol for method validation will be presented, adhering to the stringent guidelines set forth by the International Council for Harmonisation (ICH). This guide is intended for researchers, analytical scientists, and quality control professionals in the pharmaceutical industry who are tasked with ensuring the purity and quality of active pharmaceutical ingredients (APIs) and their intermediates.

Introduction: The Analytical Challenge

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol is a heterocyclic compound of significant interest in drug discovery. Its molecular structure, featuring a polar azetidinol moiety and a moderately hydrophobic bromopyrimidine group, presents a unique chromatographic challenge. A reliable analytical method is paramount for accurately quantifying the purity of this intermediate and for detecting any process-related impurities or degradation products. The primary objective of this guide is to systematically develop a stability-indicating HPLC method and subsequently validate it to ensure it is fit for its intended purpose.

HPLC Method Development: A Systematic Approach

The development of a robust HPLC method is a multi-step process that begins with understanding the physicochemical properties of the analyte and culminates in a set of optimized chromatographic conditions.

Initial Screening: Column and Mobile Phase Selection

The initial phase of method development involves a broad screening of columns and mobile phases to identify a suitable starting point. Given the polar nature of the hydroxyl group and the basicity of the nitrogen atoms in the pyrimidine and azetidine rings, a reversed-phase HPLC approach is generally the most effective.

Column Selection Rationale:

A C18 (octadecylsilane) stationary phase is the workhorse of reversed-phase chromatography and serves as an excellent initial choice. However, to mitigate potential peak tailing due to the basic nature of the analyte, a column with end-capping or one that is stable at a slightly acidic pH is preferable.

Mobile Phase Considerations:

An acidic mobile phase is often employed to suppress the ionization of basic analytes, thereby improving peak shape and retention. A combination of acetonitrile (ACN) or methanol (MeOH) as the organic modifier and a buffered aqueous phase is a standard practice.

Experimental Protocol: Initial Screening

• Prepare a stock solution of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol in a suitable solvent (e.g., 50:50 ACN:Water) at a concentration of approximately 1 mg/mL.

• Screen a minimum of two different C18 columns from different manufacturers to assess selectivity differences.

• Evaluate two different organic modifiers: ACN and MeOH.

• Utilize a generic gradient elution profile, for instance, 5% to 95% organic modifier over 20 minutes.

• Employ a photodiode array (PDA) detector to monitor the elution profile across a range of wavelengths and to determine the optimal detection wavelength.

Method Optimization: Fine-Tuning for Performance

Once a promising column and mobile phase combination is identified, the next step is to optimize the chromatographic parameters to achieve the desired separation.

Key Optimization Parameters:

• Mobile Phase pH: The pH of the aqueous mobile phase can significantly impact the retention and peak shape of ionizable compounds. A pH range of 2.5 to 4.0 is a good starting point for basic analytes.

• Gradient Profile: The slope of the gradient affects the resolution and run time. A shallower gradient can improve the separation of closely eluting impurities.

• Flow Rate and Temperature: These parameters can be adjusted to fine-tune retention times and improve peak efficiency.

The following diagram illustrates the logical workflow for HPLC method development:

Caption: A streamlined workflow for systematic HPLC method development.

Comparative Analysis of Chromatographic Conditions

To illustrate the impact of different chromatographic parameters, the following table summarizes hypothetical data from the screening and optimization phases.

Parameter	Condition 1	Condition 2	Condition 3 (Optimized)
Column	Standard C18, 4.6x150mm, 5µm	Phenyl-Hexyl, 4.6x150mm, 5µm	High-Purity C18, 4.6x150mm, 3.5µm
Mobile Phase A	0.1% Formic Acid in Water	10mM KH2PO4, pH 3.0	0.05% TFA in Water
Mobile Phase B	Acetonitrile	Methanol	Acetonitrile
Gradient	5-95% B in 20 min	10-90% B in 20 min	10-70% B in 15 min
Flow Rate	1.0 mL/min	1.0 mL/min	1.2 mL/min
Temperature	30 °C	30 °C	35 °C
Tailing Factor	1.8	1.5	1.1
Resolution (vs. nearest impurity)	1.2	1.4	>2.0
Run Time	25 min	25 min	20 min

Analysis:

Condition 1, using a standard C18 column and formic acid, resulted in significant peak tailing. Condition 2, with a different stationary phase (Phenyl-Hexyl) and a phosphate buffer, showed improved peak shape but suboptimal resolution. The optimized method (Condition 3) utilizes a high-purity, end-capped C18 column with trifluoroacetic acid (TFA) as a mobile phase modifier, which effectively minimizes peak tailing and provides excellent resolution of the main peak from its potential impurities.

HPLC Method Validation: Ensuring Reliability

Method validation is the process of demonstrating that an analytical procedure is suitable for its intended purpose. The validation of the HPLC method for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol should be performed in accordance with ICH Q2(R1) guidelines.

The relationship between the different validation parameters is depicted in the following diagram:

Caption: Interrelationship of key HPLC method validation parameters.

Validation Parameters and Acceptance Criteria

The following table outlines the key validation parameters, the experimental approach, and typical acceptance criteria for a purity method.

Parameter	Experimental Approach	Acceptance Criteria
Specificity	Analyze blank, placebo, and spiked samples. Perform stress testing (acid, base, peroxide, heat, light).	Peak for the analyte is pure and resolved from all potential impurities and degradation products.
Linearity	Analyze a minimum of five concentrations across the expected range.	Correlation coefficient (r²) ≥ 0.999.
Range	Typically 80% to 120% of the test concentration.	Method is linear, accurate, and precise within this range.
Accuracy	Analyze spiked placebo samples at a minimum of three concentration levels (e.g., 80%, 100%, 120%).	Percent recovery should be within 98.0% to 102.0%.
Precision	- Repeatability: Six replicate injections of the same sample. - Intermediate Precision: Analysis on different days, with different analysts, and on different equipment.	Relative Standard Deviation (RSD) ≤ 2.0%.
Limit of Detection (LOD)	Based on signal-to-noise ratio (typically 3:1) or standard deviation of the response and the slope.	The lowest concentration at which the analyte can be detected.
Limit of Quantitation (LOQ)	Based on signal-to-noise ratio (typically 10:1) or standard deviation of the response and the slope.	The lowest concentration at which the analyte can be accurately and precisely quantified.
Robustness	Deliberately vary method parameters (e.g., pH ± 0.2, column temperature ± 5°C, flow rate ± 10%).	System suitability parameters remain within acceptable limits.

Experimental Protocols for Key Validation Parameters

Specificity (Forced Degradation Study):

• Prepare solutions of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol at 1 mg/mL.

• Expose the solutions to the following stress conditions:

  • Acid: 0.1 M HCl at 60 °C for 24 hours.

  • Base: 0.1 M NaOH at 60 °C for 24 hours.

  • Oxidation: 3% H₂O₂ at room temperature for 24 hours.

  • Thermal: 80 °C for 48 hours (solid state).

  • Photolytic: Expose to UV light (254 nm) for 24 hours.

• Analyze the stressed samples alongside an unstressed control.

• Evaluate the peak purity of the main peak using a PDA detector and ensure that all degradation product peaks are well-resolved.

Linearity:

• Prepare a stock solution of the reference standard.

• Perform serial dilutions to obtain at least five concentration levels (e.g., 50, 75, 100, 125, 150 µg/mL).

• Inject each concentration in triplicate.

• Plot a graph of peak area versus concentration and perform a linear regression analysis.

Conclusion

The development and validation of a robust HPLC method are critical for ensuring the quality and consistency of pharmaceutical intermediates like 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol. This guide has outlined a systematic and scientifically-driven approach to this process. By carefully selecting the stationary and mobile phases, optimizing the chromatographic conditions, and rigorously validating the final method against internationally recognized standards, a reliable and defensible analytical procedure can be established. The principles and protocols detailed herein provide a solid foundation for analytical scientists to develop and validate high-quality HPLC methods for a wide range of pharmaceutical compounds.

References

• International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use. (2005). Validation of Analytical Procedures: Text and Methodology Q2(R1). Retrieved from [Link]

• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010). Introduction to Modern Liquid Chromatography (3rd ed.). John Wiley & Sons, Inc.

• United States Pharmacopeia. (n.d.). <1225> Validation of Compendial Procedures. USP-NF. Retrieved from [Link]

Reactivity Profiling: 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol vs. 1-(5-Chloropyrimidin-2-yl)azetidin-3-ol in Cross-Coupling and Functionalization

Executive Summary

In modern medicinal chemistry and drug development, the functionalization of the pyrimidine core is a critical strategy for synthesizing kinase inhibitors, PROTACs, and other targeted therapeutics. Both 1-(5-bromopyrimidin-2-yl)azetidin-3-ol and 1-(5-chloropyrimidin-2-yl)azetidin-3-ol serve as highly valuable bifunctional building blocks. The azetidin-3-ol moiety acts as a rigid, polar spacer that improves aqueous solubility and provides a hydrogen-bond donor, while the 5-halopyrimidine acts as a synthetic vector for further elaboration[1].

While structurally nearly identical, the choice between the 5-bromo and 5-chloro derivatives fundamentally dictates the required synthetic strategy. This guide provides an objective, data-driven comparison of their reactivity profiles, focusing on the mechanistic causality behind their behavior in transition-metal-catalyzed cross-couplings and halogen-metal exchange workflows.

Mechanistic Causality: The Halogen Effect in Palladium Catalysis

The reactivity disparity between these two building blocks in palladium-catalyzed cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) is primarily governed by the carbon-halogen (C–X) bond strength[1].

• Bond Dissociation Energy (BDE): Theoretical calculations and experimental data establish that the C(sp2)–Br bond in pyrimidines has a significantly lower BDE (~83 kcal/mol) compared to the C(sp2)–Cl bond (~95 kcal/mol)[2].

• Oxidative Addition Kinetics: In the standard palladium catalytic cycle, the oxidative addition of the Pd(0) species into the C–X bond is typically the rate-determining step[1]. The lower BDE of the C–Br bond makes 1-(5-bromopyrimidin-2-yl)azetidin-3-ol highly reactive under mild conditions with standard bidentate phosphine ligands.

• Ligand Compensation: To overcome the high activation barrier of the robust C–Cl bond in the 5-chloro derivative, the catalytic system must be modified. Highly electron-rich, bulky dialkylbiaryl phosphine ligands (such as XPhos or BrettPhos) are strictly required to increase the electron density at the palladium center, thereby forcing the oxidative addition[3].

Caption: Catalytic cycle highlighting the halogen-dependent oxidative addition step.

Comparative Performance Data

The following table summarizes the quantitative and qualitative reactivity differences between the two substrates across standard medicinal chemistry workflows.

Property	1-(5-Bromopyrimidin-2-yl)azetidin-3-ol	1-(5-Chloropyrimidin-2-yl)azetidin-3-ol
C(sp2)–X Bond Dissociation Energy	~83 kcal/mol[2]	~95 kcal/mol[2]
Oxidative Addition Kinetics	Fast (Standard Pd catalysts)	Slow (Requires electron-rich ligands)
Typical Suzuki Coupling Temp.	60–80 °C	90–110 °C
Halogen-Lithium Exchange	Rapid at -78 °C (using n-BuLi)	Sluggish; prone to competitive deprotonation
SNAr Reactivity (C5 position)	Highly disfavored (meta to N)	Highly disfavored (meta to N)

Note on SNAr: While C–Cl bonds generally undergo Nucleophilic Aromatic Substitution (SNAr) faster than C–Br bonds due to the stabilization of the Meisenheimer complex by the more electronegative chlorine atom[4], the 5-position of the pyrimidine ring is meta to both nitrogens. Consequently, it lacks the necessary electron-withdrawing activation, making SNAr at this specific position practically non-viable for both derivatives without extreme forcing conditions.

Self-Validating Experimental Protocols

To demonstrate the practical implications of these mechanistic differences, the following self-validating protocols outline the optimized Suzuki-Miyaura cross-coupling conditions for each derivative.

Protocol A: Suzuki-Miyaura Coupling of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Causality: The relatively weak C–Br bond undergoes facile oxidative addition. A standard, robust bidentate ligand like dppf provides sufficient electron density and stability without requiring excessive thermal energy.

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 1-(5-bromopyrimidin-2-yl)azetidin-3-ol (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.2 equiv, 1.2 mmol).

• Catalyst & Base: Add Pd(dppf)Cl₂ (0.05 equiv, 5 mol%) and anhydrous K₂CO₃ (2.0 equiv, 2.0 mmol).

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL) into the flask.

• Reaction: Heat the mixture to 80 °C and stir for 2–4 hours. Monitor completion via LC-MS.

• Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na₂SO₄, and concentrate in vacuo. Purify via flash chromatography.

Protocol B: Suzuki-Miyaura Coupling of 1-(5-Chloropyrimidin-2-yl)azetidin-3-ol

Causality: The stronger C–Cl bond is resistant to standard palladium catalysts. The use of XPhos (a bulky, electron-rich dialkylbiaryl phosphine) accelerates the rate-determining oxidative addition, while a stronger base (K₃PO₄) facilitates the subsequent transmetalation step[3].

Step-by-Step Methodology:

• Preparation: In an oven-dried Schlenk flask under an argon atmosphere, add 1-(5-chloropyrimidin-2-yl)azetidin-3-ol (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.5 equiv, 1.5 mmol).

• Catalyst & Base: Add Pd₂(dba)₃ (0.02 equiv, 2 mol%), XPhos (0.04 equiv, 4 mol%), and anhydrous K₃PO₄ (2.0 equiv, 2.0 mmol).

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 10 mL).

• Reaction: Heat the mixture to 100 °C and stir for 12–16 hours. Monitor completion via LC-MS.

• Workup: Cool to room temperature, filter through a pad of Celite to remove palladium black, dilute with EtOAc, wash with water and brine, dry over Na₂SO₄, and concentrate. Purify via flash chromatography.

References

• Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Cross-Coupling Reactions Guide: Fundamental Mechanisms and Optimization Source: Journal of Medicinal Chemistry and Chemical Technology (JMCCT) URL:[Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Theoretical Bond Dissociation Energies of Halo-Heterocycles: Trends and Relationships to Regioselectivity in Palladium-Catalyzed Cross-Coupling Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. jmcct.com [jmcct.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Reactivity differences between standard 5-bromopyrimidines and 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

High-Performance Comparison Guide: Reactivity Profiles of Standard 5-Bromopyrimidines vs. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Executive Summary

Pyrimidine scaffolds are ubiquitous in modern drug discovery, particularly in the design of kinase inhibitors and central nervous system (CNS) therapeutics[1]. The functionalization of these rings typically relies on palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling[2]. However, the substitution pattern on the pyrimidine ring drastically alters its electronic environment and, consequently, its reactivity[3]. This guide provides a critical comparison between the highly reactive standard 5-bromopyrimidine and the more complex 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, detailing the mechanistic causality behind their divergent behaviors and providing optimized, self-validating protocols for each.

Mechanistic Causality: Electronic and Steric Drivers

To master the cross-coupling of these substrates, one must understand the underlying physical organic chemistry dictating the catalytic cycle.

Standard 5-Bromopyrimidine: Unsubstituted 5-bromopyrimidine is highly electron-deficient. The two electronegative nitrogen atoms in the aromatic ring significantly lower the energy of the Lowest Unoccupied Molecular Orbital (LUMO). This electron deficiency makes the C-Br bond highly susceptible to oxidative addition by electron-rich Pd(0) species, which is typically the rate-determining step in Suzuki couplings[2]. Consequently, these reactions proceed rapidly under mild conditions[3]. However, this same electrophilicity makes the substrate prone to side reactions, such as nucleophilic aromatic substitution (SNAr) or hydrodehalogenation, if the reaction is pushed too hard or if competing nucleophiles are present[4].

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol: The introduction of the azetidin-3-ol moiety at the 2-position fundamentally shifts the reactivity paradigm:

• Electronic Deactivation (+M Effect): The lone pair of electrons on the azetidine nitrogen delocalizes into the pyrimidine pi-system via resonance (mesomeric effect). This electron donation enriches the pyrimidine ring, raising the LUMO energy and significantly increasing the activation barrier for the oxidative addition of Pd(0).

• Functional Group Interference: The secondary hydroxyl group on the azetidine ring has a predicted pKa of ~14.5[5]. Under standard basic cross-coupling conditions, this proton can hydrogen-bond or interact with the inorganic base (e.g., K2CO3), effectively reducing the active concentration of base available to form the reactive boronate complex required for the transmetalation step. Furthermore, the oxygen atom can weakly coordinate to the palladium center, necessitating a robust bidentate ligand system to prevent catalyst sequestration.

Visualizing the Mechanistic Divergence

Pd-Catalyzed Suzuki Cycle highlighting the impact of substrate electronics on Oxidative Addition.

Quantitative Performance Comparison

The following table summarizes the quantitative performance of both substrates in a benchmark Suzuki-Miyaura coupling with phenylboronic acid, highlighting the necessary adjustments in reaction parameters to achieve optimal yields.

Parameter	Standard 5-Bromopyrimidine	1-(5-Bromopyrimidin-2-yl)azetidin-3-ol	Causality / Rationale
Catalyst System	Pd(dppf)Cl2 (5 mol%)	Pd(dppf)Cl2 (5-10 mol%)	Higher loading compensates for slower oxidative addition.
Base Equivalents	K2CO3 (2.0 eq)	K2CO3 (3.0 - 3.5 eq)	Excess base required to buffer the acidic -OH group (pKa ~14.5)[5].
Temperature / Time	80°C / 4 hours	100°C / 12-16 hours	Thermal energy overcomes the resonance-induced deactivation of the C-Br bond.
Average Yield	>90%	75-80%	Extended heating increases the risk of boronic acid protodeboronation.
Primary Side Reaction	SNAr / Hydrodehalogenation	Incomplete conversion	Electron-rich ring resists SNAr but slows the catalytic cycle.

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems. By monitoring specific analytical checkpoints, researchers can confirm that the reaction is proceeding via the intended mechanistic pathway rather than failing due to quenching or catalyst degradation.

Protocol A: Standard 5-Bromopyrimidine Functionalization

• Reagent Preparation: In a flame-dried Schlenk flask, combine 5-bromopyrimidine (1.0 eq), phenylboronic acid (1.2 eq), and K2CO3 (2.0 eq). Causality: 1.2 eq of boronic acid is sufficient here because the rapid oxidative addition outpaces the thermal degradation (protodeboronation) of the boronic acid.

• Atmosphere Exchange: Evacuate the flask and backfill with Argon (3x). Causality: Pd(0) intermediates are highly sensitive to oxidation; oxygen will irreversibly poison the catalytic cycle.

• Catalyst & Solvent Addition: Add Pd(dppf)Cl2 (5 mol%) followed by degassed 1,4-dioxane/H2O (4:1, 0.2 M).

• Heating & Validation: Heat to 80°C. Self-Validation Checkpoint: At t=2 hours, analyze via LC-MS. You should observe the complete disappearance of the 5-bromopyrimidine mass (m/z 158/160) and the appearance of the product mass. If starting material remains but boronic acid is depleted, oxygen contamination has likely caused homocoupling of the boronic acid.

• Workup: Cool to room temperature, dilute with EtOAc, and wash with brine. The organic layer will contain the product, validating successful lipophilic cross-coupling. Dry over Na2SO4 and purify via flash chromatography.

Protocol B: 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol Functionalization

• Reagent Preparation: In a flame-dried Schlenk flask, combine 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (1.0 eq), phenylboronic acid (1.5 eq), and K2CO3 (3.5 eq). Causality: The equivalents of base are increased to 3.5 to account for the competitive deprotonation/hydrogen bonding of the azetidin-3-ol hydroxyl group. Boronic acid is increased to 1.5 eq to compensate for protodeboronation during the extended heating required for this deactivated substrate.

• Atmosphere Exchange: Evacuate and backfill with Argon (3x).

• Catalyst & Solvent Addition: Add Pd(dppf)Cl2 (10 mol%) followed by degassed 1,4-dioxane/H2O (4:1, 0.2 M). Causality: Higher catalyst loading ensures sufficient active Pd(0) remains viable over the longer reaction timeframe.

• Heating & Validation: Heat to 100°C. Self-Validation Checkpoint: At t=4 hours, LC-MS will likely show ~50% conversion. Do not add more catalyst. The slow conversion is a direct result of the +M effect from the azetidine nitrogen. Continue heating for 12-16 hours.

• Workup: Cool to room temperature. Due to the polar nature of the azetidin-3-ol group, extract with a more polar solvent mixture (e.g., 10% MeOH in DCM) to prevent product loss in the aqueous phase. Purify via flash chromatography (eluting with a steeper gradient of polar solvent).

Workflow Visualization

Comparative experimental workflow for Suzuki coupling of standard vs. substituted pyrimidines.

Sources

• 1. Electrophilic alkylation of arenes with 5-bromopyrimidine en route to 4-aryl-5-alkynylpyrimidines - RSC Advances (RSC Publishing) DOI:10.1039/D0RA01335H [pubs.rsc.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Azetidin-3-ol | 45347-82-8 [chemicalbook.com]

Safety & Regulatory Compliance

1-(5-Bromopyrimidin-2-yl)azetidin-3-ol proper disposal procedures

Comprehensive Standard Operating Procedure: Disposal and Waste Management of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Executive Briefing: Managing Halogenated N-Heterocycles

As drug development increasingly relies on halogenated pyrimidine derivatives to optimize pharmacokinetic properties and kinase binding affinity, laboratory personnel must rigorously manage the resulting chemical waste. 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol (CAS: 1209222-50-3) is a prime example of a high-value synthetic intermediate that requires strict downstream logistical control. Because it contains both a covalently bonded bromine atom and a nitrogen-rich pyrimidine-azetidine system, its disposal cannot be treated as standard organic waste.

This guide provides a comprehensive, causality-driven operational plan for the safe handling, accumulation, and final thermal destruction of this compound. By understanding the "why" behind these protocols, laboratories can ensure compliance with environmental regulations, reduce disposal costs, and safeguard personnel.

Physicochemical and Waste Characterization Profile

Before initiating any disposal protocol, it is critical to understand the mass balance and elemental composition of the waste stream. The high bromine content dictates its regulatory classification and its ultimate thermal destruction pathway.

Table 1: Physicochemical and Waste Characterization Profile

Parameter	Value / Description
Chemical Name	1-(5-Bromopyrimidin-2-yl)azetidin-3-ol
CAS Number	1209222-50-3
Molecular Formula	C7H8BrN3O
Molecular Weight	230.06 g/mol
Halogen Content	~34.7% Bromine by mass
Waste Classification	Halogenated Organic Waste (EPA Characteristic)
Incompatibilities	Strong oxidizers, strong acids, active metals
Recommended Destruction	High-temperature rotary kiln incineration (>1000°C)

The Science of Halogenated Waste Segregation

According to the National Research Council's authoritative guidelines in [1], the foundational principle of chemical waste management is strict segregation at the point of generation.

Why must 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol be segregated from non-halogenated waste?

• Prevention of Toxic Byproducts: When halogenated compounds are mixed with standard non-halogenated solvents (like acetone or ethanol) and subjected to standard low-temperature incineration, incomplete combustion can generate highly toxic brominated dioxins and furans.

• Corrosive Off-Gassing & Scrubber Requirements: The thermal degradation of the C–Br bond yields hydrogen bromide (HBr) gas. The [2] mandates that halogenated waste be processed in specialized rotary kiln incinerators equipped with caustic scrubbers (e.g., NaOH sprays). These scrubbers neutralize the corrosive HBr into harmless sodium bromide (NaBr) and water before atmospheric release.

• Economic Causality: Waste management facilities charge a significant premium for halogenated waste processing due to the required scrubber maintenance and high thermal energy needed to break carbon-halogen bonds. Diluting a small amount of 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol into a large drum of non-halogenated solvent converts the entire drum into expensive halogenated waste, violating green chemistry and waste minimization principles.

Operational Protocol: Step-by-Step Disposal Workflow

To establish a self-validating system of waste management, laboratory personnel must follow this standardized operational workflow for disposing of solutions or solid residues containing this compound.

Step 1: Matrix Characterization and Compatibility Check

• Action: Determine the primary solvent matrix containing the compound (e.g., DMSO, DMF, or aqueous buffer).

• Causality: Halogenated organic waste must ideally contain less than 20% water. If the aqueous content exceeds 20%, it must be routed to a specific "Halogenated Aqueous Waste" stream to prevent combustion quenching (lowering the temperature) in the incinerator.

Step 2: Containerization

• Action: Transfer the waste into a High-Density Polyethylene (HDPE) carboy. Fill the container to a maximum of 75% capacity.

• Causality: HDPE is chosen over metal cans because trace hydrolysis of the brominated compound over time can release hydrobromic acid, which will corrode metal containment. The 25% headspace is a critical safety margin to accommodate vapor pressure expansion due to ambient temperature fluctuations in the lab.

Step 3: Regulatory Labeling

• Action: Affix a standardized Hazardous Waste tag immediately upon the first drop of waste entering the container. Explicitly write "Halogenated Organic Waste" and list "1-(5-Bromopyrimidin-2-yl)azetidin-3-ol" along with its estimated mass/concentration.

• Causality: Unidentified "mystery drums" trigger costly analytical profiling by waste contractors and pose severe risks during emergency response scenarios.

Step 4: SAA Storage and Manifesting

• Action: Place the sealed container in a secondary containment tray within a designated Satellite Accumulation Area (SAA). Schedule an Environmental Health and Safety (EHS) pickup before reaching the 180-day regulatory accumulation limit.

Emergency Spill Response & Decontamination

In the event of a localized spill of a solution containing 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, standard operating procedures must pivot to immediate containment:

• Containment: Evacuate unnecessary personnel. Don appropriate PPE (nitrile gloves, safety goggles, lab coat). Surround the spill with inert absorbent materials (e.g., vermiculite or polypropylene spill pads).

• Material Restriction: Do not use combustible materials like paper towels or sawdust. Residual reactive intermediates combined with organic solvents may pose a localized fire risk.

• Collection: Sweep the absorbed matrix using non-sparking tools and place it into a solid hazardous waste container. Label explicitly as "Spill Debris - Halogenated Organics."

Mechanistic Waste Degradation Pathway

The following workflow illustrates the logical decision tree and downstream thermal destruction pathway for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol waste.

Decision matrix and thermal degradation pathway for halogenated pyrimidine waste.

References

• National Research Council (US) Committee on Prudent Practices in the Laboratory. Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. Washington (DC): National Academies Press (US); 2011. Available from:[Link]

• United States Environmental Protection Agency (EPA). Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes. EPA Hazardous Waste Guidelines. Available from: [Link]

Personal protective equipment for handling 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Foundational Safety: Understanding the Hazard Profile

A deep understanding of the chemical entity is the cornerstone of safe laboratory practices. While a comprehensive toxicological profile for 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol may not be publicly available, a structural assessment of its functional groups—a halogenated pyrimidine and a strained azetidine ring—necessitates a cautious approach. Halogenated heterocycles can exhibit significant biological activity and potential toxicity. Therefore, treating this compound with a high degree of care is paramount. All handling procedures should be predicated on the assumption that the compound is potentially hazardous upon inhalation, dermal contact, and ingestion.

Personal Protective Equipment (PPE): A Multi-Layered Defense

A robust PPE strategy is not merely a checklist but a dynamic, risk-based approach to personal safety. For 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol, a multi-layered defense is crucial to protect against all potential routes of exposure.

Table 1: Recommended PPE for Handling 1-(5-Bromopyrimidin-2-yl)azetidin-3-ol

Protection Category	Specific PPE	Standard/Material	Rationale for Use
Dermal (Skin) Protection	Double Nitrile Gloves	ASTM F1671	The practice of double-gloving provides a critical failsafe against tears or punctures in the outer glove, significantly reducing the risk of accidental skin exposure.
Chemical-Resistant Lab Coat	Long-sleeved, fully buttoned	A dedicated lab coat for handling potent compounds prevents the contamination of personal clothing and potential take-home exposure.
Respiratory Protection	Certified Chemical Fume Hood	ANSI/ASHRAE 110	This is the primary engineering control to prevent the inhalation of fine powders or aerosols. All manipulations of the solid compound or its solutions must be performed within a properly functioning fume hood.
N95 Respirator (for solids) or Organic Vapor Cartridge Respirator (for solutions)	NIOSH-approved	In the event of a fume hood failure or a significant spill, a respirator provides an essential secondary layer of respiratory protection.
Ocular (Eye) Protection	Chemical Splash Goggles	ANSI Z87.1	Goggles provide a 360-degree seal around the eyes, offering superior protection from splashes and airborne particles compared to standard safety glasses.
General Laboratory Attire	Closed-toe Shoes	Non-porous material (e.g., leather)	Protects the feet from spills and dropped objects.

Procedural Workflow: From Preparation to Disposal

A systematic, step-by-step approach to handling ensures that safety is integrated into every phase of the experimental process.